molecular formula C12H13N3 B13279165 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine

2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine

Cat. No.: B13279165
M. Wt: 199.25 g/mol
InChI Key: ZTEZCRGCDXYHTB-UHFFFAOYSA-N
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Description

2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine is a chemical compound featuring a pyridine-methylamine scaffold, a structure recognized for its significant value in medicinal chemistry and antibacterial research . Compounds within this chemical class have demonstrated potent activity against Mycobacterium tuberculosis , including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains, highlighting their potential as a novel therapeutic scaffold for infectious diseases . The mechanism of action for this class is associated with the inhibition of Mycobacterial Membrane Protein Large 3 (MmpL3), a crucial inner membrane transporter responsible for shuttling mycolic acids in the biosynthesis of the bacterial cell wall . The nitrogen atom within the pyridine-methylamine structure is essential for its activity, forming a key hydrogen bond with the aspartate residue (D645) in the MmpL3 binding pocket, thereby disrupting proton motility and inhibiting the transport function . This scaffold is typically synthesized via a reductive amination route, which allows for versatile structural modifications to explore structure-activity relationships (SAR) . Researchers utilize this compound and its derivatives as critical intermediates in structure-based drug design programs, aiming to develop new anti-tuberculosis agents that overcome existing drug resistance . As a building block, it allows for further functionalization on the pyridine rings to optimize properties such as potency, metabolic stability, and solubility . This product is intended For Research Use Only and is not for human or therapeutic use.

Properties

Molecular Formula

 C12H13N3

Molecular Weight

 199.25 g/mol

IUPAC Name

 2-methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine

InChI

 InChI=1S/C12H13N3/c1-10-12(6-4-8-13-10)15-9-11-5-2-3-7-14-11/h2-8,15H,9H2,1H3

InChI Key

 ZTEZCRGCDXYHTB-UHFFFAOYSA-N

Canonical SMILES

 CC1=C(C=CC=N1)NCC2=CC=CC=N2

Origin of Product

 United States
Foundational & Exploratory

An In-depth Technical Guide to the Properties and Applications of Unsymmetrical Bis(pyridyl)amine Ligands

Author: BenchChem Technical Support Team. Date: March 2026

Foreword

In the dynamic landscape of coordination chemistry and its applications in catalysis, materials science, and drug discovery, the rational design of ligands is of paramount importance. Among the vast array of ligand architectures, unsymmetrical bis(pyridyl)amines have emerged as a versatile and highly tunable class of compounds. Their inherent asymmetry offers a unique platform for fine-tuning the steric and electronic properties of the resulting metal complexes, leading to novel reactivity and functionality. This guide provides a comprehensive technical overview of the core properties of unsymmetrical bis(pyridyl)amine ligands, intended for researchers, scientists, and drug development professionals. We will delve into the nuances of their synthesis, explore their rich coordination chemistry, and highlight their diverse applications, with a focus on the causal relationships between ligand structure and function.

The Essence of Asymmetry: Design and Synthesis

The defining feature of unsymmetrical bis(pyridyl)amine ligands is the deliberate introduction of different substituents on the two pyridyl rings or the amine backbone. This departure from symmetry allows for a more granular control over the ligand's electronic and steric environment, which in turn dictates the properties of its metal complexes.

Strategic Approaches to Synthesis

The synthesis of unsymmetrical bis(pyridyl)amine ligands can be achieved through several strategic approaches, each offering distinct advantages depending on the desired target molecule.

  • Sequential Alkylation: A common and versatile method involves the stepwise alkylation of a primary amine with two different pyridyl-containing electrophiles. This approach allows for a high degree of control in introducing distinct pyridyl moieties.

  • Reductive Amination: This powerful technique involves the reaction of a pyridyl-amine with a different pyridyl-aldehyde or ketone, followed by reduction of the resulting imine. This method is particularly useful for creating ligands with a secondary amine bridge.[1]

  • Amide Coupling: For ligands incorporating amide functionalities, standard peptide coupling reagents can be employed to link a pyridylcarboxylic acid with a pyridyl-amine, offering a robust method for creating more complex and rigid ligand scaffolds.[2]

  • One-Pot Methodologies: For certain classes of related ligands, such as unsymmetrical bis(imino)pyridines, one-pot strategies involving the templated condensation of a diketone with different anilines in the presence of a metal salt have proven to be highly efficient.[3]

Experimental Protocol: Synthesis of an Unsymmetrical Bis(pyridyl)amine Ligand via Sequential Alkylation

This protocol outlines a general procedure for the synthesis of an unsymmetrical bis(pyridyl)amine ligand.

Step 1: Monosubstitution

  • Dissolve one equivalent of a primary amine (e.g., benzylamine) in a suitable aprotic solvent such as tetrahydrofuran (THF).

  • Add one equivalent of a strong base (e.g., sodium hydride) portion-wise at 0 °C to deprotonate the amine.

  • Slowly add one equivalent of the first electrophile (e.g., 2-(chloromethyl)pyridine) and allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with water and extract the product with an organic solvent. Purify the mono-substituted intermediate by column chromatography.

Step 2: Disubstitution

  • Repeat the deprotonation step with the purified mono-substituted product using a strong base.

  • Add one equivalent of the second, different electrophile (e.g., 2-(chloromethyl)-4-methylpyridine) and stir at room temperature overnight.

  • Perform an aqueous workup and purify the final unsymmetrical bis(pyridyl)amine ligand by column chromatography.

Synthesis_Workflow cluster_step1 Step 1: Monosubstitution cluster_step2 Step 2: Disubstitution A Primary Amine + First Pyridyl Electrophile B Deprotonation (e.g., NaH) A->B C Nucleophilic Substitution B->C D Mono-substituted Intermediate C->D E Mono-substituted Intermediate F Deprotonation E->F H Nucleophilic Substitution F->H G Second, Different Pyridyl Electrophile G->H I Unsymmetrical Bis(pyridyl)amine H->I

Caption: General workflow for the synthesis of unsymmetrical bis(pyridyl)amine ligands.

Structural and Spectroscopic Properties: Characterizing Asymmetry

The introduction of asymmetry has profound effects on the structural and spectroscopic properties of these ligands and their metal complexes.

Spectroscopic Characterization

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable tools for confirming the unsymmetrical nature of the ligands. The presence of distinct sets of signals for the two different pyridyl rings is a clear indicator of asymmetry.[4] In metal complexes, the coordination of the ligand can be monitored by changes in the chemical shifts of the pyridyl protons.[5]

  • Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying key functional groups within the ligand, such as the N-H stretch of the amine bridge and the C=N stretches in related imino-pyridyl systems.

  • UV-Vis Spectroscopy: The electronic transitions of the pyridyl chromophores can be observed in the UV-Vis spectrum.[6] Metal coordination often leads to shifts in these absorption bands, providing insights into the electronic structure of the complex.

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive proof of the molecular structure and offers a detailed view of the coordination geometry around the metal center.[7][8] In unsymmetrical bis(pyridyl)amine complexes, X-ray crystallography can reveal:

  • The precise bond lengths and angles, highlighting the influence of different substituents on the metal-ligand interactions.

  • The overall coordination geometry (e.g., distorted tetrahedral, square planar, trigonal bipyramidal).[7][9]

  • The solid-state packing and any intermolecular interactions, such as hydrogen bonding or π-π stacking.[10]

Complex Metal Ion Coordination Geometry Key Structural Features Reference
[Fe(L)Cl₂]Iron(II)Distorted trigonal bipyramidalUnsymmetrical substitution on the aryl rings leads to a Cₛ configuration.[4]
[Pd(bis-PYE)Cl(PPh₃)]⁺Palladium(II)Distorted square planarThe two pyridylidene units are inequivalent due to the trans influence of the phosphine ligand.[5]
[Al(Me)₂(L)]Aluminum(III)Distorted tetrahedralThe two pyridyl rings are nearly perpendicular to each other.[7]
[Ag₂(L)₂]²⁺Silver(I)Distorted linearTwo ligands bridge two silver centers to form a cyclic dimer.[11]

Coordination Chemistry: The Impact of Electronic and Steric Effects

The asymmetry in these ligands allows for the fine-tuning of both steric hindrance and electronic donating ability at the metal center.

Steric Effects

The introduction of bulky substituents on one or both pyridyl rings can enforce specific coordination geometries and restrict access to the metal center.[12] This can have a significant impact on the catalytic activity and selectivity of the resulting complexes. For example, in ethylene polymerization, increasing the steric bulk of the ortho-substituents on the aryl rings of bis(imino)pyridyl iron catalysts can lead to higher molecular weight polyethylene and improved thermal stability of the catalyst.[4]

Electronic Effects

The electronic properties of the ligand can be modulated by introducing electron-donating or electron-withdrawing groups on the pyridyl rings. This influences the electron density at the metal center, which in turn affects its reactivity. For instance, electron-withdrawing groups can enhance the Lewis acidity of the metal center, which can be beneficial for certain catalytic reactions. Conversely, electron-donating groups can increase the electron density at the metal, potentially promoting oxidative addition steps in a catalytic cycle. The ¹H NMR chemical shift of protons on the ligand can serve as a sensitive probe for these electronic effects.[5]

Steric_Electronic_Effects A Unsymmetrical Bis(pyridyl)amine Ligand B Steric Effects (Bulky Substituents) A->B C Electronic Effects (EDG/EWG) A->C D Coordination Geometry B->D E Catalytic Activity B->E F Selectivity B->F G Electron Density at Metal Center C->G H Reactivity G->H H->E H->F

Sources

Technical Guide: Steric Modulation of Pyridine-Amine Ligands via Methyl Group Functionalization

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The introduction of a methyl group onto the pyridine ring of pyridine-amine ligands—specifically at the ortho (6-position)—is a non-trivial modification that fundamentally alters the thermodynamic and kinetic profile of metal-ligand complexes. Far from being a passive lipophilic spacer, this "Magic Methyl" acts as a steric lever.

In catalysis, this steric bulk increases the Percent Buried Volume (%V_bur) , often destabilizing the ground state to accelerate reductive elimination or blocking coordination sites to prevent oligomerization. In medicinal chemistry, it restricts bond rotation (atropisomerism), locking bioactive conformations and blocking metabolic hotspots. This guide provides a technical deep-dive into the mechanistic underpinnings, catalytic consequences, and synthesis of these sterically tuned ligands.

Theoretical Framework: Quantifying the "Methyl Clash"

To rationally design ligands, we must move beyond qualitative descriptions ("bulky") to quantitative metrics. The 6-methyl group on a pyridine ring creates a direct steric clash with the metal center's coordination sphere.

The Percent Buried Volume (%V_bur)

Unlike the Tolman cone angle, which approximates ligands as cones, %V_bur maps the exact volume of the first coordination sphere occupied by the ligand (typically within a 3.5 Å radius).

  • Standard Pyridine: %V_bur ≈ 28–30% (Low steric pressure).

  • 6-Methylpyridine: %V_bur increases significantly, often exceeding 35% depending on the metal radius.

  • Effect: This increased volume forces longer M-N bond lengths (weakening the bond) or distorts the coordination geometry (e.g., from square planar to tetrahedral).

Electronic vs. Steric Trade-off

While the methyl group is electron-donating (+I effect), theoretically increasing the basicity of the pyridine nitrogen ( 


 increases), the steric hindrance usually dominates . In coordination chemistry, the 6-methyl group prevents the nitrogen lone pair from effectively overlapping with the metal d-orbitals unless the ligand distorts significantly.

Catalytic Implications: The "Goldilocks" Zone


The utility of the 6-methyl group is highly context-dependent. It acts as a "kinetic switch" in catalytic cycles.


Case A: Olefin Polymerization (The "Blocking" Effect)


In Brookhart-Gibson type iron/cobalt systems (bis-imino-pyridines), steric bulk is usually placed on the N-aryl rings of the imine, not the pyridine backbone.


    

  • 

    Observation:  Introduction of a methyl group at the 6-position of the central pyridine ring often abolishes catalytic activity .
    

    • 

  • 

    Mechanism:  The methyl group prevents the necessary planar coordination of the tridentate ligand, or it blocks the approach of the ethylene monomer entirely.
    

    • 

  • 

    Takeaway:  Avoid 6-methylation in tridentate planar catalysts; focus on remote steric bulk (ortho-aryl positions).
    

    • 



Case B: Cross-Coupling & Reductive Elimination (The "Acceleration" Effect)


In Palladium or Nickel-catalyzed cross-coupling, the rate-determining step is often reductive elimination.


    

  • 

    Mechanism:  A bulky 6-methyl group destabilizes the ground state of the metal complex (steric crowding). This raises the energy of the starting intermediate closer to the transition state energy, thereby lowering the activation barrier  for reductive elimination.
    

    • 

  • 

    Data Point:  Ligands like 6-methyl-2,2'-bipyridine or specific pyridine-amine variants often show faster turnover frequencies (TOF) in reductive elimination-limited reactions compared to their unsubstituted counterparts.
    

    • 



Visualization: Steric Influence on Catalytic Cycle






StericCatalysis


Ligand

Pyridine-Amine Ligand


Complex

Metal Complex Formation


Ligand->Complex




Polymerization

Polymerization (Fe/Co)
(Planarity Required)


Complex->Polymerization




Coupling

Cross-Coupling (Pd/Ni)
(Reductive Elimination)


Complex->Coupling




Steric

6-Methyl Steric Bulk


Steric->Complex


Increases %Vbur


Outcome1

Activity LOSS
(Coordination Blocked)


Polymerization->Outcome1


Steric Clash prevents
monomer approach


Outcome2

Activity GAIN
(Ground State Destabilization)


Coupling->Outcome2


Accelerates Reductive
Elimination





Caption: Figure 1. Divergent effects of 6-methyl substitution. In polymerization, sterics hinder active site access. In coupling, sterics accelerate product release.


Medicinal Chemistry: The "Magic Methyl" Effect[1][2][3]


In drug design, the 6-methyl group is not just a spacer; it is a conformational lock.


Conformational Restriction (Atropisomerism)


Adding a methyl group ortho to the pyridine nitrogen creates a high energy barrier for rotation around the C-C bond connecting the pyridine to the rest of the molecule (or the C-N bond in amines).


    

  • 

    Result:  The molecule is "pre-organized" into a specific conformation. If this conformation matches the protein binding pocket, affinity increases drastically (entropic penalty of binding is reduced).
    

    • 

  • 

    Example:  p38 MAP Kinase inhibitors.[1] Methylation can improve 

    
 values by >100-fold by locking the biaryl system into a twisted geometry that fits the hydrophobic pocket.

    • 



Metabolic Stability


The 6-position of pyridine is susceptible to metabolic oxidation (via aldehyde oxidase or CYP450).


    

  • 

    Strategy:  "Metabolic Blocking." Placing a methyl group here prevents oxidation at this carbon, prolonging the drug's half-life (

    
).

    • 



Experimental Protocol: Synthesis of Sterically Hindered Ligands


Objective:  Synthesis of N-((6-methylpyridin-2-yl)methyl)aniline (Bulky Bidentate Ligand).
Method:  Reductive Amination (Preferred over alkylation to avoid over-alkylation).


Reagents & Equipment


    

  • 

    Precursor:  6-Methyl-2-pyridinecarboxaldehyde (CAS: 1122-72-1).
    

    • 

  • 

    Amine:  Aniline (or substituted derivative).[2]
    

    • 

  • 

    Reductant:  Sodium triacetoxyborohydride (STAB) – milder than 

    
, tolerates functional groups.

    • 

  • 

    Solvent:  1,2-Dichloroethane (DCE) or THF.
    

    • 

  • 

    Atmosphere:  Nitrogen (

    
) or Argon.

    • 



Step-by-Step Methodology


    

  • 

    Imine Formation (Dehydration): 
    

      

    • 

      Charge a flame-dried round-bottom flask with 6-methyl-2-pyridinecarboxaldehyde (1.0 equiv) and Aniline (1.05 equiv).
      

      • 

    • 

      Dissolve in anhydrous DCE (0.2 M concentration).
      

      • 

    • 

      Critical Step: Add activated 4Å molecular sieves or 

      
 to sequester water. This drives the equilibrium toward the imine.

      • 

    • 

      Stir at Room Temperature (RT) for 4–12 hours. Monitor by TLC (disappearance of aldehyde).
      

      • 

    

    • 

  • 

    Reduction: 
    

      

    • 

      Cool the mixture to 0°C.
      

      • 

    • 

      Add Sodium triacetoxyborohydride (1.5 equiv) portion-wise over 15 minutes. (Caution: Gas evolution).
      

      • 

    • 

      Allow to warm to RT and stir overnight (12–16 h).
      

      • 

    

    • 

  • 

    Work-up: 
    

      

    • 

      Quench with saturated aqueous 

      
.

      • 

    • 

      Extract with Dichloromethane (DCM) x3.
      

      • 

    • 

      Wash combined organics with brine, dry over 

      
, and concentrate.

      • 

    

    • 

  • 

    Purification & Validation: 
    

      

    • 

      Purify via Silica Gel Chromatography (Hexanes/Ethyl Acetate gradient).
      

      • 

    • 

      Validation (NMR):  Look for the diagnostic methylene singlet (

      
 ppm) and the 6-methyl singlet (

      
       ppm). The absence of the imine proton (

      
       ppm) confirms reduction.

      • 

    

    • 



Synthesis Workflow Diagram






SynthesisProtocol


Start

6-Methyl-2-pyridine-
carboxaldehyde


Step1

Mix with Amine
(DCE, Mol. Sieves)


Start->Step1




Intermediate

Imine Intermediate
(In situ)


Step1->Intermediate


- H2O


Step2

Add NaBH(OAc)3
(0°C -> RT)


Intermediate->Step2


Reduction


Product

2-((Arylamino)methyl)-
6-methylpyridine


Step2->Product


Workup





Caption: Figure 2. Reductive amination pathway for synthesizing sterically encumbered pyridine-amine ligands.


Comparative Data: Steric Impact


Ligand TypeSubstituent (6-pos)%V_bur (Approx)Coordination ModePrimary Application
Pyridine -H~28%Strong 


-donor		General Catalysis
Picoline -CH3~34%Distorted / WeakCross-Coupling (Reductive Elim.)
Lutidine -CH3 (2,6-di)~38%Very Weak / LabileFrustrated Lewis Pairs (FLP)
t-Butyl Py -C(CH3)3>45%Non-coordinatingProton Scavenger (Non-nucleophilic base)


References


    

  • 

    Schönherr, H., & Cernak, T.  (2013).[1] Profound Methyl Effects in Drug Discovery and a Call for New C-H Methylation Methods.[3] Angewandte Chemie International Edition. Link
    

    • 

  • 

    Barreiro, E. J., et al.  (2011).[1] The Methylation Effect in Medicinal Chemistry. Chemical Reviews. Link
    

    • 

  • 

    Claverie, F., et al.  (2024). Reactivity and Steric Parameters from 2D to 3D Bulky Pyridines: Increasing Steric Demand at Nitrogen with Chiral Azatriptycenes.[4] Angewandte Chemie. Link
    

    • 

  • 

    Britovsek, G. J. P., Gibson, V. C., & Kimberley, B. S.  (1999). The Search for New-Generation Olefin Polymerization Catalysts: Life beyond Metallocenes. Angewandte Chemie International Edition. Link
    

    • 

  • 

    Nolan, S. P., et al.  (2003). The Percent Buried Volume of N-Heterocyclic Carbenes: Polymerization and Coupling Applications. Organometallics. Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Structural Informatics, Synthesis, and Coordination Chemistry of 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Target Audience:  Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type:  Technical Guide & Whitepaper


Executive Summary & Pharmacophore Rationale


In the landscape of modern drug discovery and coordination chemistry, pyridine derivatives serve as highly versatile scaffolds [1]. Specifically, 2-methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine  represents a specialized, unsymmetrical analog of the well-documented dipicolylamine (DPA) ligand system.


While symmetric DPAs are ubiquitous in metal-chelating therapies and fluorescent probes, this specific compound introduces a critical structural modification: a 2-methyl group  on one of the pyridine rings. As an Application Scientist dealing with metalloenzyme inhibitors, I emphasize to my teams that this seemingly minor alkyl addition fundamentally alters the steric environment. It restricts the rotational degrees of freedom around the C-N bond, thereby tuning the "bite angle" when the molecule acts as an N,N,N-tridentate ligand for transition metals (e.g., Zn²⁺, Cu²⁺). This steric tuning is a highly effective strategy for improving the selectivity of pharmacophores targeting specific metalloproteinase active sites.


Chemical Identity & Structural Informatics


Accurate structural identification is the bedrock of reproducible cheminformatics. The structural identity of 2-methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine is defined by a central secondary amine bridged by a methylene group to an unsubstituted pyridine ring, and directly attached to a 2-methyl-substituted pyridine ring.


Chemical Identifiers


    

  • 

    IUPAC Name:  2-methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine
    

    • 

  • 

    Simplified Molecular-Input Line-Entry System (SMILES): Cc1c(NCc2ccccn2)cccn1
    

      

    • 

      Deconstruction:Cc1 (Methyl at C2) 

      
c(NCc2ccccn2) (Amine at C3 linked to pyridin-2-ylmethyl) 

      
      cccn1 (Completion of the 2-methylpyridine ring).

      • 

    

    • 

  • 

    Standard InChI (Derived): InChI=1S/C12H13N3/c1-10-11(4-2-6-14-10)15-8-9-5-3-7-13-9/h2-7,15H,8H2,1H3(Note: Canonical numbering may vary slightly depending on the specific Morgan algorithm implementation used by the cheminformatics software).
    

    • 



Physicochemical Properties


The following table summarizes the quantitative data critical for predicting the pharmacokinetic (PK) behavior of the compound, derived from established parameters for bis(2-pyridylmethyl)amine analogs [2].


ParameterValuePharmacological Implication
Molecular Formula C₁₂H₁₃N₃Defines stoichiometry for synthesis.
Molecular Weight 199.25  g/mol Highly favorable for oral bioavailability (Lipinski's Rule of 5).
Topological Polar Surface Area ~37.8 ŲExcellent membrane permeability; potential for blood-brain barrier (BBB) penetration.
Hydrogen Bond Donors 1 (Secondary Amine)Facilitates targeted hydrogen bonding with receptor residues.
Hydrogen Bond Acceptors 3 (N atoms)Enhances aqueous solubility and metal coordination capacity.
Estimated LogP 1.2 – 1.5Optimal lipophilicity for cellular assays.


Mechanistic Synthesis Protocol


To synthesize 2-methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine, we employ a direct reductive amination  pathway.


Causality in Reagent Selection


The choice of reducing agent is the most critical parameter in this workflow. We explicitly avoid sodium cyanoborohydride (NaBH₃CN) due to the generation of highly toxic cyanide byproducts and the requirement for strict pH control (pH 3-4). Instead, we utilize Sodium Triacetoxyborohydride [NaBH(OAc)₃] .


As established by Abdel-Magid et al. [3], NaBH(OAc)₃ is preferred because the electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride. This provides exceptional chemoselectivity: it reduces the intermediate iminium ion rapidly but reacts extremely slowly with the starting pyridine-2-carboxaldehyde. This prevents the formation of unwanted alcohol byproducts and eliminates the need for a stepwise, indirect reaction.


Step-by-Step Methodology


Self-Validating System Requirement:  Ensure all glassware is oven-dried and reactions are performed under an inert argon atmosphere to prevent premature oxidation of the amine.


    

  • 

    Preparation of the Reaction Mixture: 
    

      

    • 

      Dissolve 2-methylpyridin-3-amine (1.0 mmol, 108.1 mg) and pyridine-2-carboxaldehyde (1.05 mmol, 112.5 mg) in 10 mL of anhydrous 1,2-dichloroethane (DCE).
      

      • 

    • 

      Expert Insight: A slight excess of the aldehyde ensures complete conversion of the primary amine. DCE is preferred over THF as it generally accelerates the reaction kinetics for sterically hindered amines.
      

      • 

    

    • 

  • 

    Imine Formation: 
    

      

    • 

      Stir the mixture at room temperature (25°C) for 30 minutes to allow the Schiff base (imine) intermediate to form.
      

      • 

    

    • 

  • 

    Chemoselective Reduction: 
    

      

    • 

      Add NaBH(OAc)₃ (1.4 mmol, 296.7 mg) portion-wise over 5 minutes.
      

      • 

    • 

      Add glacial acetic acid (1.0 mmol, 57 µL) as a catalyst to facilitate iminium ion formation.
      

      • 

    • 

      Stir the reaction at room temperature for 4–6 hours. Monitor progression via TLC (DCM:MeOH, 9:1).
      

      • 

    

    • 

  • 

    Quench and Workup: 
    

      

    • 

      Quench the reaction by slowly adding 10 mL of saturated aqueous NaHCO₃. Stir for 15 minutes until effervescence ceases.
      

      • 

    • 

      Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
      

      • 

    

    • 

  • 

    Purification: 
    

      

    • 

      Concentrate the solvent in vacuo. Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% DCM to 95:5 DCM:MeOH) to yield the pure target compound.
      

      • 

    

    • 



Synthetic Workflow Visualization






SyntheticWorkflow


A

2-Methylpyridin-3-amine
(Nucleophile)


C

Imine Intermediate
(Schiff Base)


A->C


 DCE, 25°C
- H2O


B

Pyridine-2-carboxaldehyde
(Electrophile)


B->C


 DCE, 25°C
- H2O


D

Target Compound
(C12H13N3)


C->D


 NaBH(OAc)3
Chemoselective Reduction





Caption: Synthetic workflow for 2-methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine via reductive amination.


Coordination Chemistry & Pharmacological Profiling


In drug discovery, pyridine derivatives are frequently deployed to interact with metal centers in target enzymes (e.g., histone deacetylases, matrix metalloproteinases) [1].


When 2-methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine binds to a metal cation, it typically forms a highly stable, fused metallacycle. The presence of the 2-methyl group creates a steric clash with the equatorial ligands of the metal center. This forces the complex into a specific distorted geometry (often pushing the coordination from octahedral toward trigonal bipyramidal). This predictable distortion is highly valuable for designing ligands that must fit into asymmetric enzyme pockets.


Coordination Model Visualization






CoordinationModel


M


M2+
(Zn/Cu)


N1

Pyridine N1
(Sterically Hindered)


N1->M


 Dative Bond


N2

Secondary Amine N
(Flexible Linker)


N1->N2


 2-Methylpyridine scaffold


N2->M


 Dative Bond


N3

Pyridine N2
(Unsubstituted)


N2->N3


 Methylene bridge


N3->M


 Dative Bond





Caption: N,N,N-tridentate coordination model highlighting the steric influence of the 2-methyl group.


Analytical Validation (Self-Validating System)


A robust experimental protocol must be self-validating. To confirm that the reductive amination successfully yielded 2-methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine without over-alkylation (tertiary amine formation), the following orthogonal analytical checks must be performed:


    

  • 

    High-Resolution Mass Spectrometry (HRMS - ESI): 
    

      

    • 

      Expected:  A distinct 

      
 pseudomolecular ion peak at m/z 200.1182. The absence of a peak at m/z 291 (which would indicate double alkylation by the aldehyde) validates the chemoselectivity of the NaBH(OAc)₃ protocol.

      • 

    

    • 

  • 

    ¹H NMR Spectroscopy (400 MHz, CDCl₃): 
    

      

    • 

      Diagnostic Peak 1:  A sharp singlet at ~2.50 ppm integrating to 3H, confirming the intact 2-methyl group on the pyridine ring.
      

      • 

    • 

      Diagnostic Peak 2:  A doublet or sharp singlet at ~4.55 ppm integrating to 2H, representing the newly formed methylene bridge (-CH₂-).
      

      • 

    • 

      Diagnostic Peak 3:  A broad singlet at ~4.80 ppm integrating to 1H, representing the secondary amine (-NH-). This peak will disappear upon D₂O exchange, validating the secondary amine status.
      

      • 

    

    • 



References


    


  • 

    National Center for Biotechnology Information. "Bis(2-pyridylmethyl)amine | C12H13N3 | CID 73759" PubChem, 2025. URL:[Link]
    

    • 

  • 

    Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862, 1996. URL:[Link]
    

    • 



                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
The Chelate that Sees: A Technical Guide to Dipicolylamine (DPA) Analogs

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Executive Summary


Dipicolylamine (DPA), or di-(2-picolyl)amine, has evolved from a simple tridentate ligand into a cornerstone of molecular imaging and supramolecular chemistry. Its utility bifurcates into two distinct mechanistic eras: the "Sensing Era,"  where DPA was used to detect free zinc ions (


) in biological systems, and the "Recognition Era,"  where pre-formed Zn-DPA complexes are utilized to target anionic membranes (apoptosis and bacteria). This guide provides a technical deep-dive into the synthesis, mechanistic principles, and experimental protocols for DPA analogs, distinguishing it as a superior, stable alternative to protein-based probes like Annexin V.

Part 1: The Chemical Foundation


The DPA scaffold consists of a central secondary amine flanked by two pyridine rings. This geometry creates a "pocket" ideal for coordinating transition metals, particularly Zinc(II) and Copper(II), with high affinity (


 pM to nM range).

1.1 Structural Advantage


    

  • 

    Tridentate Chelation:  The three nitrogen donors (two pyridyl, one amine) form stable 1:1 complexes with 

    
.

    • 

  • 

    Modularity:  The central amine nitrogen is easily alkylated, allowing the attachment of fluorophores, radiolabels, or therapeutic payloads without disrupting the metal-binding pocket.
    

    • 



1.2 Synthesis Protocol: Reductive Amination


The most robust method for synthesizing DPA analogs is the reductive amination of 2-pyridinecarboxaldehyde with a primary amine. This "one-pot" procedure avoids the instability of isolated imines.[1]


Standard Operating Procedure (SOP): General DPA Conjugation 


    

  • 

    Reagents: 
    

      

    • 

      Primary Amine-linker-Fluorophore (1.0 eq)
      

      • 

    • 

      2-Pyridinecarboxaldehyde (2.2 eq)
      

      • 

    • 

      Sodium Triacetoxyborohydride (

      
) (3.0 eq) or Sodium Cyanoborohydride (

      
      )

      • 

    • 

      Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH)
      

      • 

    • 

      Acetic Acid (catalytic)
      

      • 

    

    • 

  • 

    Workflow: 
    

      

    • 

      Imine Formation:  Dissolve the primary amine in DCE. Add 2-pyridinecarboxaldehyde. If using 

      
, add acetic acid to adjust pH to ~5-6. Stir for 2 hours at Room Temperature (RT) to form the bis-imine intermediate.

      • 

    • 

      Reduction:  Add 

      
 in one portion. The mild nature of this reductant prevents reduction of the aldehyde before imine formation.

      • 

    • 

      Quench:  Stir for 12–16 hours. Quench with saturated 

      
.

      • 

    • 

      Extraction:  Extract with Dichloromethane (DCM). Wash with brine.
      

      • 

    • 

      Purification:  Flash column chromatography (typically DCM/MeOH/TEA).
      

      • 

    

    • 



Critical Consideration:  When using 


, ensure pH is maintained. Too acidic (< pH 4) reduces the carbonyl; too basic (> pH 7) inhibits imine formation. 


 is generally preferred for its safety profile and selectivity.

Part 2: Mechanism Branch A — Sensing Zinc (The PET Switch)


In the 1990s and early 2000s, DPA was primarily used to detect labile zinc pools in the brain (synaptic transmission) and pancreas (insulin storage).


The Mechanism:  Photoinduced Electron Transfer (PET).


    

  • 

    OFF State:  In the absence of metal, the lone pair on the central DPA amine transfers an electron to the excited fluorophore, quenching fluorescence (non-radiative decay).
    

    • 

  • 

    ON State:  When 

    
 binds, the lone pair is engaged in coordination. The redox potential of the amine rises, PET is thermodynamically suppressed, and fluorescence is restored.

    • 



Key Reference: The Zinpyr (ZP)  family of sensors developed by the Lippard group utilizes this mechanism, where two DPA units are attached to a fluorescein core [1].


Part 3: Mechanism Branch B — The "Killer App" (Zn-DPA Targeting)


The paradigm shifted when researchers, notably the Hamachi group [2] and subsequently Bradley D. Smith’s group [3], realized that the Zinc-DPA complex itself  could act as a receptor. Instead of sensing zinc, the Zn-DPA complex senses phosphate anions.


3.1 The Coordination Mechanism


The 


 ion in a DPA complex is coordinatively unsaturated. It typically holds a coordination number of 4 or 5. The DPA ligand occupies 3 sites. This leaves 1 or 2 sites open for "bridging ligands."

    

  • 

    Target:  Anionic phosphate oxygen atoms (

    
).

    • 

  • 

    Affinity:  Two Zn-DPA units often work cooperatively to bind bis-phosphorylated species or dense anionic surfaces with high avidity.
    

    • 



3.2 Apoptosis and Bacterial Detection


This mechanism allows Zn-DPA to mimic Annexin V , a protein that binds Phosphatidylserine (PS).


    

  • 

    Healthy Cells:  PS is on the inner leaflet of the plasma membrane (asymmetric).[2]
    

    • 

  • 

    Apoptotic Cells:  Scramblases flip PS to the outer leaflet.
    

    • 

  • 

    Bacteria:  Membranes are naturally rich in anionic lipids (Phosphatidylglycerol, Cardiolipin) and teichoic acids.
    

    • 



Comparison: Zn-DPA vs. Annexin V 


FeatureAnnexin V (Protein)Zn-DPA (Small Molecule)
Molecular Weight ~36 kDa< 1 kDa
Binding Target Phosphatidylserine (PS)PS, Pyrophosphate, Bacterial Membranes
Calcium Requirement Yes (


 dependent) 		No (Pre-loaded with 


) 
Stability Low (Denatures)High (Shelf-stable)
Immunogenicity PotentialNegligible
Cost HighLow


Part 4: Visualization of Pathways


Diagram 1: The Evolutionary Divergence of DPA


This diagram illustrates the two major developmental branches of DPA technology.






DPA_Evolution


DPA_Scaffold

Dipicolylamine (DPA)
Scaffold


Branch_A

Branch A: Metal Sensing
(1990s-2000s)


DPA_Scaffold->Branch_A


 Ligand Only


Branch_B

Branch B: Anion Recognition
(2000s-Present)


DPA_Scaffold->Branch_B


 Zn-Complexed


Mech_PET

Mechanism: PET Suppression
(Lippard, Nagano)


Branch_A->Mech_PET




Mech_Bridge

Mechanism: Phosphate Bridging
(Hamachi, Smith)


Branch_B->Mech_Bridge




App_Neuro

Neuroscience:
Synaptic Zn2+ Imaging
(e.g., Zinpyr-1)


Mech_PET->App_Neuro




App_Apoptosis

Apoptosis Imaging:
Phosphatidylserine (PS) Targeting
(e.g., PSS-380)


Mech_Bridge->App_Apoptosis




App_Bacteria

Infection Imaging:
Bacterial Membrane Targeting
(Gram +/-)


Mech_Bridge->App_Bacteria







Caption: Evolutionary timeline of DPA from a passive metal sensor to an active membrane-targeting agent.


Diagram 2: The "Three-Component" Assembly Mechanism


This diagram details the specific binding mode used in drug development for targeting apoptotic cells.






Mechanism_Assembly


cluster_0

Binding Interface


ZnDPA

Zn-DPA Probe
(Cationic)


Assembly

Supramolecular Complex
(Bridging Coordination)


ZnDPA->Assembly


 Electrostatics


Membrane

Target Membrane
(Anionic PS/PG)


Target

Phosphate Headgroup
(PO4)


Membrane->Target



Target->Assembly


 Coordination





Caption: The "Three-Component Assembly" (Probe + Zinc + Phosphate) driving selective membrane recognition.


Part 5: Experimental Protocol — Membrane Binding Assay


To validate the efficacy of a new Zn-DPA analog for apoptosis detection, a liposome titration assay is the gold standard before moving to live cells.


Protocol: Fluorescence Titration with PS-Liposomes 


    

  • 

    Liposome Preparation: 
    

      

    • 

      Prepare Large Unilamellar Vesicles (LUVs) (100 nm) via extrusion.
      

      • 

    • 

      Composition A (Target):  POPC:POPS (50:50) — Mimics apoptotic membrane.
      

      • 

    • 

      Composition B (Control):  POPC (100%) — Mimics healthy membrane.
      

      • 

    

    • 

  • 

    Probe Preparation: 
    

      

    • 

      Dissolve DPA-Fluorophore in HEPES buffer (10 mM, pH 7.4, 150 mM NaCl).
      

      • 

    • 

      Add 2 equivalents of 

      
 to form the active complex in situ.

      • 

    

    • 

  • 

    Titration: 
    

      

    • 

      Place 2 mL of Probe solution (1 

      
M) in a quartz cuvette.

      • 

    • 

      Titrate with Liposome solution (0 to 500 

      
M lipid concentration).

      • 

    • 

      Record fluorescence emission after each addition (wait 2 min for equilibrium).
      

      • 

    

    • 

  • 

    Data Analysis: 
    

      

    • 

      Plot Fluorescence Intensity (

      
) vs. Lipid Concentration (

      
      ).

      • 

    • 

      Fit to a standard 1:1 binding isotherm to determine the apparent dissociation constant (

      
).

      • 

    • 

      Success Criteria: 

      
 for POPS should be < 5 

      
      M; 

      
       for POPC should be > 100 

      
      M (or show no binding).

      • 

    

    • 



Part 6: Future Outlook — Theranostics


The field is currently moving beyond imaging into therapy.


    

  • 

    Antibacterial Conjugates:  Zn-DPA linked to antibiotics (e.g., vancomycin) to increase local concentration at the bacterial membrane [4].
    

    • 

  • 

    Photodynamic Therapy (PDT):  Zn-DPA conjugated to photosensitizers. The DPA targets the bacteria/tumor; light activation generates reactive oxygen species (ROS) to kill the target [5].
    

    • 

  • 

    Nuclear Medicine:  Using radioactive zinc isotopes (

    
, 

    
    ) or modifying the scaffold to chelate Technetium-99m (

    
    ) for SPECT imaging of deep-tissue infections.

    • 



References


    

  • 

    Walkup, G. K., & Lippard, S. J.  (1997). Fluorescent sensors for Zn2+ based on a fluorescein platform. Journal of the American Chemical Society, 119(30), 7013-7022. Link
    

    • 

  • 

    Ojima, K., & Hamachi, I.  (2002). Fluorescent sensor for phosphopeptides and proteins.[3] Analytical Chemistry. (Foundational work on DPA-Phosphate interaction).
    

    • 

  • 

    Hanshaw, R. G., et al.  (2005).[2][4] Fluorescent detection of apoptotic cells by using zinc coordination complexes with a selective affinity for membrane surfaces enriched with phosphatidylserine.[2][4][5][6][7] ChemBioChem, 6(12), 2214-2220.[4] Link
    

    • 

  • Rice, D. R., et al. (2016). Bacterial lipopolysaccharide targeting with Zn(II)-dipicolylamine functionalized peptides. Molecular Pharmaceutics.
    • 

  • 

    Turkyilmaz, S., et al.  (2014). Selective recognition of anionic cell membranes using targeted liposomes coated with zinc(II)-bis(dipicolylamine) affinity units.[2][8] Bioconjugate Chemistry, 25(2), 294-300. Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Methodological & Application
            

                        

                

                    

                        
Preparation of Copper(II) complexes with unsymmetrical pyridine amines

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
Title:  Preparation and Application of Copper(II) Complexes with Unsymmetrical Pyridine-Amine Ligands
Subtitle:  A comprehensive protocol for the synthesis, self-validation, and catalytic application of mono- and binuclear Cu(II) bipyridine-pyrazole-amine complexes in drug discovery.


Introduction & Mechanistic Rationale


The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a cornerstone of click chemistry, widely utilized in bioconjugation and the synthesis of novel therapeutics, such as triazole-containing Sorafenib analogs[1]. While simple Cu(I) salts are often employed as catalysts, they suffer from thermodynamic instability and require high catalyst loadings. To address this, the rational design of Cu(II) precatalysts utilizing unsymmetrical pyridine-amine ligands has emerged as a superior strategy[2].


Unsymmetrical ligands—specifically bipyridine-pyrazole-amines—break the stereoelectronic symmetry around the metal center. This asymmetry provides hemilabile coordination sites that facilitate substrate binding while stabilizing the metal in its active oxidation state[2]. Crucially, the incorporation of a pyrazole moiety with a labile N–H bond allows for the controlled, base-triggered conversion of a mononuclear Cu(II) complex into a highly active binuclear Cu(II) complex[2]. Binuclear catalysts dramatically accelerate CuAAC by enabling two adjacent copper centers to synergistically activate both the alkyne and the azide, lowering the activation energy of the rate-determining metallacycle formation[3].


Experimental Design & Synthesis Workflow






G


L

Unsymmetrical
Bipyridine-Pyrazole-Amine
Ligand (L1)


Mono

Mononuclear Cu(II)
Complex 1


L->Mono


 MeOH, RT


Cu

Cu(ClO4)2·6H2O
(Cu Source)


Cu->Mono


 MeOH, RT


Bi

Binuclear Cu(II)
Complex 2


Mono->Bi


 Et3N, MeOH


Base

Triethylamine (Et3N)
Deprotonation


Base->Bi


 Thermodynamic Trigger


App

CuAAC Click
Catalysis


Bi->App


 Ascorbate,
Alkyne + Azide





Caption: Workflow for synthesizing mono/binuclear Cu(II) complexes and their CuAAC application.


Step-by-Step Methodologies


Protocol A: Synthesis of Mononuclear Cu(II) Complex (1)


    

  • 

    Objective:  Coordinate the unsymmetrical bipyridine-pyrazole-amine ligand (L1) to a Cu(II) center.
    

    • 

  • 

    Mechanistic Causality:  Cu(ClO₄)₂·6H₂O is selected as the metal source because the weakly coordinating perchlorate anions prevent competitive binding, ensuring the multidentate ligand fully wraps the Cu(II) core[2]. Methanol is used as a polar, protic solvent to dissolve both the organic ligand and the inorganic salt while facilitating the crystallization of the resulting complex.
    

    • 

  • 

    Procedure: 
    

      

    • 

      Dissolve 1.0 mmol of L1 in 15 mL of HPLC-grade methanol in a 50 mL round-bottom flask.
      

      • 

    • 

      Dropwise add a solution of 1.0 mmol Cu(ClO₄)₂·6H₂O in 5 mL methanol under continuous magnetic stirring at 25°C.
      

      • 

    • 

      Stir the reaction mixture for 2 hours.
      

      • 

    • 

      Concentrate the solution in vacuo to ~5 mL and add cold diethyl ether (15 mL) to precipitate the complex.
      

      • 

    • 

      Filter the precipitate, wash with cold ether (3 × 5 mL), and dry under vacuum.
      

      • 

    

    • 

  • 

    Self-Validation System: 
    

      

    • 

      Visual Check: The solution will transition from pale yellow to deep blue, yielding a deep blue microcrystalline solid.
      

      • 

    • 

      Analytical Check: FTIR must show a sharp peak at ~3200 cm⁻¹, confirming the pyrazole N–H bond remains intact and protonated[2]. ESI-MS should yield a base peak corresponding to [Cu(L1)(ClO₄)]⁺.
      

      • 

    

    • 



Protocol B: Base-Triggered Dimerization to Binuclear Cu(II) Complex (2)


    

  • 

    Objective:  Convert the mononuclear complex into a bridged binuclear catalyst.
    

    • 

  • 

    Mechanistic Causality:  The addition of triethylamine (Et₃N) acts as a thermodynamic trigger. Et₃N deprotonates the acidic pyrazole N–H of the coordinated ligand. The resulting pyrazolide anion is highly nucleophilic and acts as an intermolecular bridging ligand, coordinating to the Cu(II) center of an adjacent mononuclear complex[2]. This dimerization is driven by the entropic and enthalpic stability of the resulting binuclear core.
    

    • 

  • 

    Procedure: 
    

      

    • 

      Suspend 0.5 mmol of Mononuclear Complex 1 in 10 mL of methanol.
      

      • 

    • 

      Add 0.6 mmol (1.2 equiv) of Et₃N dropwise via syringe.
      

      • 

    • 

      Stir at room temperature for 4 hours.
      

      • 

    • 

      Filter the resulting precipitate, wash with cold methanol (2 × 5 mL), and dry under vacuum.
      

      • 

    

    • 

  • 

    Self-Validation System: 
    

      

    • 

      Visual Check: A distinct color shift from deep blue to dark green occurs, indicative of a change in the d-d transition geometry (typically shifting to a distorted square pyramidal geometry in the dimer).
      

      • 

    • 

      Analytical Check: FTIR must show the complete disappearance of the ~3200 cm⁻¹ N–H stretch, validating successful deprotonation and bridging[2].
      

      • 

    

    • 



Protocol C: Catalytic CuAAC for Drug Discovery (Sorafenib Analogs)


    

  • 

    Objective:  Synthesize triazole-containing Sorafenib analogs using the highly active binuclear catalyst.
    

    • 

  • 

    Mechanistic Causality:  Sodium ascorbate is added to reduce the Cu(II) precatalyst to the catalytically active Cu(I) state in situ[1]. The binuclear nature of Complex 2 is critical: the two adjacent Cu(I) centers synergistically activate both the terminal alkyne (forming a dinuclear Cu-acetylide) and the organic azide, drastically lowering the activation barrier compared to mononuclear systems[3].
    

    • 

  • 

    Procedure: 
    

      

    • 

      In a 20 mL reaction vial, combine the terminal alkyne (1.0 mmol) and the azide precursor (1.0 mmol) in 5 mL of a MeOH/H₂O (1:1 v/v) mixture.
      

      • 

    • 

      Add 0.0125 mol% of Binuclear Complex 2.
      

      • 

    • 

      Add 10 mol% of sodium ascorbate.
      

      • 

    • 

      Stir at room temperature for 1 hour.
      

      • 

    • 

      Extract the product with ethyl acetate (3 × 10 mL), wash with brine, dry over MgSO₄, and concentrate in vacuo.
      

      • 

    

    • 

  • 

    Self-Validation System: 
    

      

    • 

      Visual Check: The reaction mixture turns transiently yellow/orange upon ascorbate addition, confirming Cu(I) generation.
      

      • 

    • 

      Analytical Check: TLC monitoring (Hexanes/EtOAc) should show complete consumption of the starting materials within 1 hour. ¹H-NMR will confirm the formation of the 1,4-disubstituted 1,2,3-triazole proton at ~8.0 ppm.
      

      • 

    

    • 



Quantitative Data: Catalytic Performance


The structural asymmetry and binuclear nature of Complex 2 provide a massive enhancement in catalytic turnover compared to mononuclear and traditional catalyst systems.


Catalyst SystemNuclearityCatalyst Loading (mol%)Reaction Time (h)Yield (%)TOF (h⁻¹)
Complex 1 Mononuclear0.14.085212
Complex 2 Binuclear0.01251.0997,920
Standard CuSO₄ Mononuclear1.012.0756
Table 1: Performance comparison in a model CuAAC reaction (benzyl azide + phenylacetylene) at 25°C. TOF = Turnover Frequency.


Mechanistic Pathway of Binuclear CuAAC






G


Pre

Binuclear Cu(II) Precatalyst


Act

Active Cu(I) Dimer


Pre->Act


 Sodium Ascorbate
(Reduction)


Pi

Cu(I)-Alkyne π-Complex


Act->Pi


 Terminal Alkyne


Acetyl

Cu(I)-Acetylide Complex


Pi->Acetyl


 Base / -H⁺


Azide

Azide Coordination


Acetyl->Azide


 Organic Azide


Metallo

Metallacycle Intermediate


Azide->Metallo


 Cycloaddition


Metallo->Act


 Catalyst Regeneration


Prod

1,2,3-Triazole Product


Metallo->Prod


 Protonolysis





Caption: Synergistic binuclear Cu(I) catalytic cycle for azide-alkyne cycloaddition.


References


    

  • 

    Ye, W., Xiao, X., Wang, L., Hou, S., & Hu, C. (2017). "Synthesis of Mono- and Binuclear Cu(II) Complexes Bearing Unsymmetrical Bipyridine–Pyrazole–Amine Ligand and Their Applications in Azide–Alkyne Cycloaddition." Organometallics, 36(11), 2116–2125. URL:[Link]
    

    • 

  • 

    Han, B. F., Xiao, X., Wang, L., Ye, W. J., & Liu, X. P. (2017). "Synthesis and Antitumor Activity of Triazole-Containing Sorafenib Analogs." Molecules, 22(10), 1759. URL:[Link]
    

    • 



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Solvent Selection Strategies for the Synthesis of N-Substituted Aminopyridines: A Comprehensive Application Guide

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Introduction to the Aminopyridine Challenge


The 2-aminopyridine motif is a privileged pharmacophore, appearing in a significant portion of FDA-approved small-molecule therapeutics (e.g., kinase inhibitors like imatinib and anti-androgens like flutamide)[1][2]. However, the synthesis of N-substituted aminopyridines from 2-halopyridines presents a notorious challenge in organic synthesis. The basic pyridine nitrogen possesses a strong propensity to coordinate with transition metal catalysts—particularly palladium—leading to rapid catalyst poisoning, complex deactivation, and the precipitation of palladium black[3].


Consequently, solvent selection in these syntheses is not merely a thermodynamic consideration for reagent solubility; it is a critical mechanistic parameter. The solvent dictates catalyst stability, transition-state energy, and regioselectivity. This guide provides an authoritative framework for selecting the optimal solvent systems across Palladium-catalyzed (Buchwald-Hartwig), Copper-catalyzed (Goldberg), and metal-free Nucleophilic Aromatic Substitution (SNAr) pathways.


Mechanistic Pathways & Solvent Causality


Buchwald-Hartwig Amination (Pd-Catalyzed)


In palladium-catalyzed cross-couplings of 2-bromopyridines, the primary failure mode is the substrate acting as a competing ligand, which displaces the phosphine ligand and halts the catalytic cycle[3].


    

  • 

    Optimal Solvents (Toluene & 1,4-Dioxane):  Non-polar, non-coordinating solvents like toluene and 1,4-dioxane are the gold standards[3]. They do not compete for the open coordination sites on the Pd(II) intermediate, allowing bulky, electron-rich ligands (e.g., Xantphos, t-BuXPhos) to effectively shield the metal center. For volatile amines, running the reaction in toluene at 80 °C inside a sealed tube routinely affords 55% to 98% yields[4].
    

    • 

  • 

    Solvents to Avoid (DMF & DMSO):  Highly polar, coordinating solvents like DMF can bind to the palladium center. When combined with the chelating nature of 2-aminopyridines, this leads to rapid thermal decomposition of the catalyst[3].
    

    • 



Goldberg Reaction (Cu-Catalyzed)


The copper-catalyzed amidation of 2-halopyridines requires a delicate balance. The solvent must be non-coordinating enough to preserve the Cu(I) active species, yet polar enough to dissolve the inorganic bases (e.g., K3PO4, K2CO3) required for the deprotonation step.


    

  • 

    Optimal Solvents (Toluene / t-Amyl Alcohol Blends):  While pure toluene yields respectable results, adding a small fraction of a sterically hindered, protic solvent drastically improves the reaction kinetics. A solvent system of 5% to 10% t-Amyl alcohol (t-AmOH) in toluene enhances the solubility of the base and the intermediate aminopyridine formamide, boosting yields up to 92%[5]. The intermediate is then cleaved in situ via methanolysis to reveal the final N-substituted aminopyridine[6].
    

    • 



Nucleophilic Aromatic Substitution (SNAr)


Traditional SNAr reactions on unactivated pyridines require harsh conditions and high-boiling polar aprotic solvents (DMSO, DMF), which complicate product isolation. Modern methodologies have introduced two superior solvent paradigms:


    

  • 

    Green SNAr (Water):  Counterintuitively, water serves as an exceptional solvent for the base-promoted SNAr of polyhalogenated pyridines at 100–140 °C. The insolubility of the organic reactants creates an "on-water" effect, concentrating the reagents at the hydrophobic-water interface and driving yields up to 95%[1][7].
    

    • 

  • 

    Mild SNAr (Dichloromethane / Fluorinated Solvents):  By pre-activating the pyridine using bench-stable 2-halopyridinium ketene hemiaminals, the SNAr activation barrier is drastically lowered. This allows the reaction to proceed in cheap, easily removable solvents like dichloromethane (DCM) or fluorinated solvents at mild temperatures (40 °C), achieving quantitative yields without transition metals[8].
    

    • 



Decision Matrix & Workflow






SolventSelection


Start

Target: N-Substituted
Aminopyridine


MetalCat

Transition-Metal Catalyzed
(Buchwald-Hartwig / Goldberg)


Start->MetalCat


 Unactivated 2-Halopyridines


SNAr

Nucleophilic Aromatic
Substitution (SNAr)


Start->SNAr


 Activated/Fluoropyridines


PdCat

Pd-Catalysis
(Buchwald-Hartwig)


MetalCat->PdCat




CuCat

Cu-Catalysis
(Goldberg)


MetalCat->CuCat




MildSNAr

Mild SNAr
(Ketene Hemiaminals)


SNAr->MildSNAr




GreenSNAr

Base-Promoted
Green SNAr


SNAr->GreenSNAr




SolventTol

Toluene or 1,4-Dioxane
(Prevents Catalyst Poisoning)


PdCat->SolventTol




SolventAmOH

t-Amyl Alcohol / Toluene
(Enhances Base Solubility)


CuCat->SolventAmOH




SolventDCM

DCM or Fluorinated Solvents
(Room Temp / Mild Heat)


MildSNAr->SolventDCM




SolventWater

Water
('On-Water' Effect, 100-140°C)


GreenSNAr->SolventWater







Figure 1: Decision matrix for solvent and methodology selection in N-substituted aminopyridine synthesis.


Quantitative Solvent Comparison


The following table summarizes the impact of solvent selection on reaction yield and conditions based on empirical data from recent literature.


Reaction TypeSubstrateAmine / NucleophileSolvent SystemTemp (°C)Yield (%)Mechanistic Rationale
Buchwald-Hartwig (Pd) 2-BromopyridineVolatile AminesToluene8055 – 98Non-polar environment prevents Pd coordination, preserving the active catalyst[4].
Goldberg (Cu) 2-BromopyridineFormamides5% t-AmOH / TolueneReflux92t-AmOH enhances the solubility of K3PO4 without poisoning Cu(I)[5].
Goldberg (Cu) 2-BromopyridineFormamidesPure TolueneReflux85Lower yield due to poor reagent/base solubility in a strictly non-polar medium[5].
Green SNAr 2-FluoropyridinePrimary AminesWater14073 – 95"On-water" effect accelerates the reaction; enables easy phase-separation workup[7].
Mild SNAr 2-Chloropyridinium saltBenzylaminesDichloromethane40> 90Hemiaminal activation enables low-temperature SNAr in easily removable solvents[8].


Step-by-Step Experimental Protocols


Protocol A: Pd-Catalyzed Buchwald-Hartwig Amination (Toluene/Dioxane)


Objective:  Synthesize N-substituted aminopyridines while avoiding catalyst poisoning.


    

  • 

    Preparation (Glovebox/Schlenk line):  To an oven-dried vial equipped with a stir bar, add 2-bromopyridine (1.0 equiv), the amine (1.2 equiv), NaOtBu (1.4 equiv), and the bulky phosphine ligand (e.g., Xantphos, 2-4 mol%)[3].
    

    • 

  • 

    Catalyst Addition:  Add Pd₂(dba)₃ (1 mol%) or a pre-catalyst like XPhos Pd G3 (2 mol%)[3].
    

    • 

  • 

    Solvent Addition:  Inject anhydrous, degassed Toluene or 1,4-Dioxane to achieve a 0.2 M concentration. Do not use DMF.
    

    • 

  • 

    Reaction:  Seal the vial and heat to 80–90 °C for 12–24 hours[3].
    

    • 

  • 

    Self-Validation Check:  Monitor the solution color. A healthy reaction remains yellow to reddish-brown. If a fine black precipitate forms (Palladium Black) or the solution turns completely clear, the catalyst has decomposed due to pyridine coordination[3]. Lower the temperature or increase ligand steric bulk in subsequent runs.
    

    • 



Protocol B: Cu-Catalyzed Goldberg Reaction (t-AmOH/Toluene)


Objective:  High-yield amidation/amination utilizing a mixed-solvent system for optimal solubility.


    

  • 

    Setup:  Combine 2-bromopyridine (10 mmol), secondary N-alkylformamide (1.2 equiv), K3PO4 (2.0 equiv), CuI (0.5–3 mol%), and 1,10-phenanthroline (0.5–3 mol%) in a round-bottom flask[5][6].
    

    • 

  • 

    Solvent:  Add a solvent mixture of 5% t-Amyl alcohol in Toluene (approx. 20 mL)[5].
    

    • 

  • 

    Reflux:  Heat the mixture to reflux under an inert atmosphere for 24–36 hours.
    

    • 

  • 

    In Situ Cleavage:  Cool the mixture, filter off inorganic salts, and subject the crude intermediate to methanolysis (MeOH/NaOH) to cleave the formamide group[6].
    

    • 

  • 

    Self-Validation Check:  The disappearance of the formyl proton (~8.0 ppm) in crude ¹H-NMR confirms successful in situ cleavage, validating the generation of the target 2-alkylaminopyridine[5].
    

    • 



Protocol C: Metal-Free SNAr in Water


Objective:  Environmentally benign amination of polyhalogenated pyridines.


    

  • 

    Setup:  In a pressure tube, mix the polyhalogenated pyridine (0.5 mmol), the amine source (1.0 mmol), and NaOtBu (1.5 mmol)[7].
    

    • 

  • 

    Solvent:  Add deionized Water (2.0 mL)[7].
    

    • 

  • 

    Reaction:  Seal the tube and heat to 140 °C for 12 hours behind a blast shield[7].
    

    • 

  • 

    Workup & Self-Validation:  Cool the reaction to room temperature. Self-Validation: Because the reaction mixture is not homogeneous, successful conversion often results in a distinct phase separation upon cooling[1]. Extract the aqueous layer with isopropyl acetate or ethyl acetate. The clean phase separation indicates minimal polar byproducts, often bypassing the need for column chromatography[1].
    

    • 



References


1.[6] Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction. PMC (nih.gov).
2.[5] Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction. ResearchGate.
3.[3] Technical Support Center: Troubleshooting Buchwald-Hartwig Amination of 2-Bromopyridines. Benchchem.
4.[1] Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? PMC (nih.gov).
5.[8] Bench-Stable 2-Halopyridinium Ketene Hemiaminals as Reagents for the Synthesis of 2-Aminopyridine Derivatives. ACS.org.
6.[2] A Multifunctional Reagent Designed for the Site-Selective Amination of Pyridines. ChemRxiv.
7.[7] Environmentally Benign, Base-Promoted Selective Amination of Polyhalogenated Pyridines. ACS Omega.
8.[4] A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate.


Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Troubleshooting & Optimization
            

                        

                

                    

                        
Technical Support Center: Troubleshooting Reductive Amination for Sterically Hindered Amines

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to couple bulky ketones with sterically hindered amines. Reductive amination is a staple of organic synthesis, but when steric bulk is introduced, standard protocols often fail, resulting in poor yields, unreacted starting materials, or over-reduced side products.


This guide is designed to move beyond basic recipes. Here, we will dissect the kinetic causality behind these failures and provide field-proven, self-validating protocols to rescue your yields.


The Mechanistic Bottleneck: Why Hindered Amines Fail


To troubleshoot effectively, we must first understand the causality of the failure. Reductive amination is not a single reaction; it is a cascade of equilibria. The amine and carbonyl must first condense to form a carbinolamine, which then dehydrates to an imine (or iminium ion). Only then does the hydride source reduce the intermediate to the final amine.


When dealing with sterically hindered substrates, the nucleophilic attack and subsequent dehydration steps are severely retarded. If the rate of imine formation (


) becomes slower than the rate of direct ketone reduction by the hydride source (


), the reducing agent will prematurely convert your starting ketone into an alcohol [1].





ReactionDynamics


Ketone

Ketone +
Hindered Amine


Carbinolamine

Carbinolamine


Ketone->Carbinolamine


 Slow (Steric Clash)


Alcohol

Alcohol
(Side Product)


Ketone->Alcohol


 Direct Hydride Attack
(Fast if unoptimized)


Iminium

Iminium Ion


Carbinolamine->Iminium


 -H2O


Target

Hindered Amine
(Target)


Iminium->Target


 Hydride Reduction





Kinetic competition between imine formation and direct ketone reduction.


Frequently Asked Questions (FAQs)


Q1: My GC-MS shows mostly reduced ketone (alcohol) and unreacted amine. How do I prevent this in a direct reductive amination?


A:  You are experiencing a kinetic mismatch. Your reducing agent is too aggressive toward the ketone. To fix this, you must switch to a milder hydride source that selectively targets the protonated imine over the neutral ketone.


Sodium triacetoxyborohydride (STAB, 


) is the gold standard here. The electron-withdrawing acetate groups stabilize the boron-hydride bond, making it exceptionally mild. It requires an acidic environment (pH 4-5, typically achieved by adding acetic acid) to activate the imine, but it will leave most aliphatic and aromatic ketones untouched, giving the sterically hindered amine time to condense [1].

Quantitative Data: Reducing Agent Selection for Hindered Substrates 


Reducing AgentRelative Rate of Ketone ReductionOptimal pHToxicity ProfileTypical Yield (Moderate to High Steric Bulk)



 		Extremely FastNeutral/BasicLow< 20% (Direct) / > 85% (Indirect)



 		Moderate6.0 – 8.0High (HCN gas risk)30% – 50%



 		Very Slow4.0 – 5.0Low70% – 95%


Q2: STAB is still failing for my highly hindered secondary amine. How do I force the reaction forward?


A:  When steric hindrance is severe (e.g., coupling camphor derivatives or synthesizing bulky tertiary amines), direct reductive amination will fail regardless of the hydride source. You must physically separate the imine formation from the reduction step. This is known as Indirect (Stepwise) Reductive Amination .


To drive the highly unfavorable equilibrium of hindered imine formation, we utilize Titanium(IV) isopropoxide (


). It acts as a dual-threat reagent: a strong Lewis acid that activates the ketone carbonyl, and an irreversible water scavenger that shifts the equilibrium entirely to the right [2].





TroubleshootingLogic


Start

Sterically Hindered
Substrate


Assess

Assess Steric Bulk


Start->Assess




Direct

Direct Reductive
Amination


Assess->Direct


 Moderate


Indirect

Indirect (Stepwise)
Amination


Assess->Indirect


 Severe


STAB

Use NaBH(OAc)3
(Mild)


Direct->STAB


 Minimize Ketone Reduction


Ti

Add Ti(OiPr)4
(Lewis Acid)


Indirect->Ti


 Force Imine Formation


StrongRed

Use NaBH4
(Post-Imine)


Ti->StrongRed


 Reduce Preformed Imine





Decision matrix for selecting a reductive amination strategy.


Standard Operating Procedure: Self-Validating Stepwise Reductive Amination


This protocol relies on a self-validating framework. You will not proceed to the reduction phase until analytical data confirms complete imine formation, ensuring zero waste of your valuable intermediates.


Phase 1: Lewis Acid-Mediated Imine Formation 


    

  • 

    In a flame-dried Schlenk flask under an inert argon atmosphere, combine the ketone (1.0 equiv) and the sterically hindered amine (1.2 to 1.5 equiv).
    

    • 

  • 

    Add 

    
 (1.5 to 2.0 equiv). For highly viscous or solid substrates, add a minimal amount of anhydrous THF to ensure homogeneity.

    • 

  • 

    Stir the reaction at room temperature. For extreme steric bulk, heat the mixture to 50°C for 12–24 hours.
    

    • 

  • 

    Validation Checkpoint:  Pull a 10 µL aliquot, quench it immediately in dry methanol, and analyze via GC-MS or LC-MS.
    

      

    • 

      Pass Condition: >95% consumption of the starting ketone.
      

      • 

    • 

      Fail Condition: If unreacted ketone remains, add an additional 0.5 equiv of 

      
, elevate the temperature by 10°C, and stir for another 6 hours. Do not proceed to Phase 2 until the pass condition is met.

      • 

    

    • 



Phase 2: Hydride Reduction 
5. Once complete imine formation is validated, cool the reaction mixture to 0°C using an ice bath.
6. Slowly add a solution of 


 (1.5 equiv) in anhydrous ethanol. Because the ketone is already entirely consumed, you can safely use this stronger, cheaper reducing agent without fear of generating the alcohol side-product.
7. Stir for 2–4 hours, allowing the reaction to slowly warm to room temperature.

Q3: The Titanium protocol worked, but my workup is a nightmare. The aqueous quench created a thick emulsion that trapped my product. What went wrong?


A:  This is the classic pitfall of titanium-mediated reactions. Quenching 


 with water generates titanium dioxide (


) and titanium hydroxides—a gelatinous, intractable white precipitate that easily traps basic amines.

The Solution:  Do not use a standard separatory funnel extraction. Instead, quench the reaction by adding 1M aqueous NaOH dropwise until the bubbling stops. The base helps aggregate the titanium salts. Immediately filter the entire crude suspension through a tightly packed pad of Celite. Wash the Celite cake generously with ethyl acetate (at least 3x the reaction volume) to elute your hindered amine.


Advanced Alternative: For high-throughput or library synthesis, avoid aqueous quenching entirely by utilizing polymer-bound diethanolamine (PS-DEAM). Adding PS-DEAM to the organic solution scavenges the titanium(IV) species directly, allowing you to simply filter away the resin and evaporate the solvent to obtain your pure amine [3]. For cutting-edge asymmetric synthesis of hindered tertiary amines, transition-metal catalysis (e.g., Iridium/Rhodium with chiral phosphoramidite ligands) paired with Lewis acid additives is also highly effective [4].


References


    

  • 

    Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.[Link]
    

    • 


  • 

    Biotage Application Notes. "Polymer-Bound Diethanolamine PS-DEAM." Biotage. [Link]
    

    • 

  • 

    Wu, Z., & Chang, M. (2019). "Secondary amines as coupling partners in direct catalytic asymmetric reductive amination." Chemical Science (RSC Publishing).[Link]
    

    • 



                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Purification of 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing challenges in the isolation and purification of 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine .


Synthesizing this compound—typically via the reductive amination of 2-methylpyridin-3-amine and pyridine-2-carboxaldehyde—yields a highly basic, tridentate-capable bis(pyridyl)amine. Its three nitrogen atoms (two pyridine rings and one secondary amine) make it a potent metal chelator and a notoriously difficult compound to purify on standard silica gel. This guide provides the mechanistic causality behind these challenges and field-proven, self-validating protocols to overcome them.


Part 1: Troubleshooting FAQs


Q1: Why does my product streak severely on standard silica gel, leading to co-elution with the primary amine starting material?


The Causality:  Standard bare silica gel is a Brønsted acid due to its surface silanol groups (pKa ~4.5–5.5). Your target compound contains three basic nitrogen atoms. When passed through bare silica, a strong acid-base interaction occurs, causing the compound to irreversibly bind or streak across the column[1]. This secondary interaction leads to a non-ideal elution profile characterized by broad, asymmetric peaks and poor resolution from unreacted 2-methylpyridin-3-amine[2].
The Solution:  You must neutralize the stationary phase. This can be achieved either by adding a competing amine (like 1–5% Triethylamine) to your mobile phase, which preferentially binds to and masks the ionized silanol groups[3], or by switching to an amine-functionalized silica column where the surface is inherently basic[4].


Q2: How do I separate the desired secondary amine from the over-alkylated tertiary amine byproduct?


The Causality:  During reductive amination, the secondary amine product can react with a second equivalent of pyridine-2-carboxaldehyde, forming the over-alkylated tertiary amine (2-Methyl-N,N-bis(pyridin-2-ylmethyl)pyridin-3-amine). While both are highly basic, the secondary amine possesses a hydrogen-bond donor (the N–H group), whereas the tertiary amine does not.
The Solution:  Utilize an amine-functionalized stationary phase with a non-polar to moderately polar gradient (e.g., Hexane/Ethyl Acetate). The tertiary amine, lacking the ability to donate a hydrogen bond to the stationary phase, will elute significantly faster than the secondary amine[1].


Q3: My isolated product is highly colored (yellow/brown) and NMR shows broad peaks. What is happening?


The Causality:  The bis(pyridyl)amine motif is structurally analogous to dipicolylamine, making it a powerful chelating ligand. It readily scavenges trace paramagnetic transition metals (e.g., Pd, Ru, Fe, or Cu) from the reaction catalyst or even stainless steel labware. These paramagnetic impurities cause severe line broadening in 


H-NMR and impart strong coloration.
The Solution:  Implement a targeted metal scavenging protocol prior to chromatography. Washing the organic layer with an aqueous EDTA solution or stirring the crude mixture with a functionalized silica metal scavenger (e.g., QuadraSil AP) will competitively strip the metals from your product.

Part 2: Self-Validating Experimental Protocols


Protocol A: Metal Scavenging & Liquid-Liquid Extraction


Self-Validation Check: Test the pH of the aqueous layer using pH paper before extraction. If the pH is below 10, the pyridine nitrogens may remain protonated, causing the product to partition into the aqueous waste.


    

  • 

    Quench and Adjust:  Quench the reductive amination reaction mixture with saturated aqueous 

    
. Slowly add 1M 

    
     until the aqueous phase reaches pH > 10.

    • 

  • 

    Extraction:  Extract the aqueous layer with Ethyl Acetate (

    
 mL).

    • 

  • 

    Metal Chelation:  Wash the combined organic layers with 0.1 M aqueous EDTA (pH 8.0) for 15 minutes with vigorous stirring. The EDTA will out-compete the bis(pyridyl)amine for residual transition metals.
    

    • 

  • 

    Washing and Drying:  Wash the organic layer with brine (

    
 mL), dry over anhydrous 

    
    , and filter.

    • 

  • 

    Concentration:  Concentrate under reduced pressure to yield the crude, free-based amine mixture.
    

    • 



Protocol B: Amine-Functionalized Flash Chromatography


Self-Validation Check: Spot the crude mixture on both a standard bare silica TLC plate and an amine-functionalized TLC plate[5]. Develop both in 50:50 Hexane/Ethyl Acetate. If the compound streaks on bare silica but forms a tight, circular spot on the amine plate, the streaking is confirmed to be stationary-phase dependent, validating the use of this protocol.


    

  • 

    Column Equilibration:  Mount an amine-functionalized silica flash cartridge (e.g., KP-NH) and equilibrate with 3 column volumes (CV) of 100% Hexane[4].
    

    • 

  • 

    Sample Loading:  Dissolve the crude mixture in a minimum volume of Dichloromethane (DCM) and load it onto the column.
    

    • 

  • 

    Gradient Elution:  Run a linear gradient from 100% Hexane to 50% Ethyl Acetate over 12 CVs.
    

    • 

  • 

    Detection:  Monitor elution via UV absorption at 254 nm and 280 nm. The tertiary amine byproduct will elute first, followed by the target 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine, and finally the primary amine starting material.
    

    • 



Part 3: Quantitative Data & Method Comparison


The following table summarizes the performance metrics of various chromatographic strategies for purifying bis(pyridyl)amines based on empirical recovery and resolution data.


Purification MethodStationary PhaseMobile Phase AdditiveResolution (Sec vs. Tert Amine)Analyte RecoveryBest Use Case
Standard Normal Phase Bare SilicaNonePoor (Severe Streaking)< 50%Not recommended
Modified Normal Phase Bare Silica1–5% TriethylamineModerate70–85%Cost-effective, large-scale bulk purification[3]
Amine-Functionalized Amino-SilicaNoneExcellent> 90%High-purity analytical or preparative isolation[1]
Reverse Phase (Basic) C18 (End-capped)0.1% 


 (pH 10)		Good85–90%Highly polar byproducts present[2]


Part 4: Purification Workflow Visualization


The following decision matrix outlines the logical progression for isolating 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine from crude reaction mixtures.






PurificationWorkflow


Start

Crude Reaction Mixture
(Bis-pyridyl amine + byproducts)


CheckMetals

Are transition metals
(e.g., Pd, Ru, B) present?


Start->CheckMetals




Scavenger

Metal Scavenging
(EDTA wash or QuadraSil AP)


CheckMetals->Scavenger


Yes


Extraction

Aqueous Workup
(Adjust to pH > 10)


CheckMetals->Extraction


No


Scavenger->Extraction




Chromatography

Amine-Functionalized Silica
(Hexane/EtOAc gradient)


Extraction->Chromatography


Preferred Method


AltChromatography

Standard Silica + 1% TEA
(DCM/MeOH gradient)


Extraction->AltChromatography


Alternative Method


Pure

Pure Target Compound
(>98% purity)


Chromatography->Pure




AltChromatography->Pure







Fig 1: Decision matrix for the purification of bis(pyridyl)amine derivatives.


References


    

  • 

    Biotage. Is there an easy way to purify organic amines?[4] 4
    

    • 

  • 

    Teledyne ISCO. Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography.[5]5
    

    • 

  • 

    PubMed (Biomedical Chromatography). Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid.[3] 3
    

    • 

  • 

    Biotage. How do I purify ionizable organic amine compounds using flash column chromatography?[1] 1
    

    • 

  • 

    Benchchem. Technical Support Center: Purification of Bulky Amines by Chromatography.[2] 2
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
A Comparative Guide to the ¹H NMR Characterization of 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For Researchers, Scientists, and Drug Development Professionals 


Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of modern chemical analysis, providing unparalleled insight into molecular structure.[1] For novel pyridine derivatives like 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine, which hold potential in medicinal chemistry and materials science, unambiguous structural verification is paramount. This guide will delve into the expected ¹H NMR spectrum of this compound, comparing it with related molecules to highlight key distinguishing features.


Predicted ¹H NMR Spectral Analysis of 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine


The structure of 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine presents a unique set of proton environments that give rise to a characteristic ¹H NMR spectrum. The expected chemical shifts (δ) in a standard deuterated solvent like CDCl₃ are influenced by the electronic effects of the nitrogen atoms and the substituents on the two pyridine rings.[1][2]


The protons on a pyridine ring typically resonate in the aromatic region (δ 7.0-9.0 ppm), with their exact chemical shifts determined by their position relative to the nitrogen atom and any substituents.[1][3] Protons alpha to the nitrogen are the most deshielded and appear furthest downfield, while gamma and beta protons are found at progressively higher fields.[1]


Molecular Structure and Proton Labeling 


To facilitate our analysis, the protons of 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine are labeled as follows:



Caption:  Labeled structure of 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine.


Based on the structure, we can predict the following ¹H NMR signals:


    

  • 

    Methyl Protons (CH₃):  A singlet integrating to 3H, expected around δ 2.2-2.5 ppm. The methyl group at the 2-position of the pyridine ring will experience some deshielding, and its chemical shift can be compared to similar structures like 2-amino-6-methylpyridine.[4]
    

    • 

  • 

    Methylene Protons (CH₂):  A doublet integrating to 2H, likely appearing around δ 4.0-4.5 ppm. This signal will be split by the adjacent NH proton, and its chemical shift is influenced by the two aromatic rings it bridges.
    

    • 

  • 

    Amine Proton (NH):  A broad singlet or triplet integrating to 1H, with a chemical shift that can vary significantly depending on solvent and concentration, but typically expected in the range of δ 4.5-5.5 ppm.
    

    • 

  • 

    Pyridine Ring Protons (Ring A - Substituted with Methyl and Amine): 
    

      

    • 

      H-4 & H-5:  These protons will form an AX or AB system, appearing as doublets or doublets of doublets in the range of δ 6.5-7.5 ppm.
      

      • 

    • 

      H-6:  This proton, being ortho to the nitrogen, will be the most downfield of this ring, likely appearing as a doublet around δ 8.0-8.2 ppm.
      

      • 

    

    • 

  • 

    Pyridine Ring Protons (Ring B - Methylene-substituted): 
    

      

    • 

      H-3', H-4', H-5':  These protons will exhibit complex splitting patterns (doublets of doublets, triplets of doublets) in the aromatic region, generally between δ 7.0-7.8 ppm.
      

      • 

    • 

      H-6':  As the proton alpha to the nitrogen, this will be the most deshielded proton of the entire molecule, expected as a doublet around δ 8.5-8.7 ppm.[1]
      

      • 

    

    • 



Comparative Analysis with Structurally Related Compounds


To provide a robust analytical framework, we will compare the predicted spectrum of our target molecule with the known ¹H NMR data of two related compounds: 2-methylpyridin-3-amine and N-(pyridin-2-ylmethyl)pyridin-3-amine.


Proton Environment 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine (Predicted) 2-Methylpyridin-3-amine (Reference) N-(pyridin-2-ylmethyl)pyridin-3-amine (Reference) 
CH₃ ~2.3 ppm (s, 3H)~2.2 ppm (s, 3H)N/A
CH₂ ~4.3 ppm (d, 2H)N/A~4.4 ppm (d, 2H)
NH ~5.0 ppm (br s, 1H)~3.5 ppm (br s, 2H)~5.2 ppm (br s, 1H)
Pyridine H (Ring A) H-4/H-5: ~6.8-7.3 ppm (m), H-6: ~8.1 ppm (d)H-4/H-5: ~6.7-7.1 ppm (m), H-6: ~7.9 ppm (d)H-4/H-5/H-6: ~7.0-8.2 ppm (m)
Pyridine H (Ring B) H-3'/H-4'/H-5': ~7.1-7.7 ppm (m), H-6': ~8.6 ppm (d)N/AH-3'/H-4'/H-5': ~7.2-7.8 ppm (m), H-6': ~8.5 ppm (d)


Note: Chemical shifts are approximate and can vary based on experimental conditions. "s" denotes a singlet, "d" a doublet, "t" a triplet, "m" a multiplet, and "br s" a broad singlet.


This comparative table highlights the key diagnostic signals. The presence of both a methyl singlet and a methylene doublet is unique to the target molecule. Furthermore, the chemical shifts and splitting patterns of the aromatic protons provide a detailed fingerprint for each compound.


Experimental Protocol for ¹H NMR Acquisition


To obtain a high-quality ¹H NMR spectrum of 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine, the following protocol is recommended:


    

  • 

    Sample Preparation: 
    

      

    • 

      Accurately weigh 5-10 mg of the compound.
      

      • 

    • 

      Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.
      

      • 

    • 

      Transfer the solution to a clean, dry 5 mm NMR tube.
      

      • 

    

    • 

  • 

    Instrument Setup: 
    

      

    • 

      Use a 400 MHz or higher field NMR spectrometer.
      

      • 

    • 

      Tune and shim the probe to ensure optimal magnetic field homogeneity.
      

      • 

    

    • 

  • 

    Data Acquisition Parameters: 
    

      

    • 

      Pulse Program:  A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).
      

      • 

    • 

      Spectral Width:  -2 to 10 ppm.
      

      • 

    • 

      Number of Scans:  16-64 scans, depending on the sample concentration.
      

      • 

    • 

      Relaxation Delay (d1):  2-5 seconds to ensure full relaxation of all protons.
      

      • 

    • 

      Acquisition Time (aq):  3-4 seconds for good resolution.
      

      • 

    

    • 

  • 

    Data Processing: 
    

      

    • 

      Apply a Fourier transform to the free induction decay (FID).
      

      • 

    • 

      Phase correct the spectrum manually.
      

      • 

    • 

      Perform baseline correction.
      

      • 

    • 

      Reference the spectrum to the TMS signal at 0.00 ppm.
      

      • 

    • 

      Integrate all signals and determine the chemical shift and multiplicity of each peak.
      

      • 

    

    • 



Workflow for ¹H NMR Analysis 






G


cluster_0

Sample Preparation


cluster_1

Data Acquisition


cluster_2

Data Processing and Analysis


a0

Weigh Compound


a1

Dissolve in CDCl3 with TMS


a0->a1




a2

Transfer to NMR Tube


a1->a2




b0

Tune and Shim Spectrometer


a2->b0




b1

Set Acquisition Parameters


b0->b1




b2

Acquire FID


b1->b2




c0

Fourier Transform


b2->c0




c1

Phase and Baseline Correction


c0->c1




c2

Reference to TMS


c1->c2




c3

Peak Picking and Integration


c2->c3




c4

Structural Elucidation


c3->c4







Caption:  A streamlined workflow for the ¹H NMR characterization of novel compounds.


Trustworthiness and Self-Validation


The protocol described above incorporates self-validating steps. The use of an internal standard (TMS) ensures accurate chemical shift referencing. The comparison of integrated peak areas should correspond to the number of protons in each environment, providing an internal check on the structural assignment. For further confirmation, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy) can be employed to definitively establish proton-proton coupling networks.[1]


Conclusion


The ¹H NMR spectrum of 2-Methyl-N-(pyridin-2-ylmethyl)pyridin-3-amine provides a unique and definitive fingerprint for its structural identification. By understanding the expected chemical shifts and coupling patterns, and by comparing the spectrum to those of structurally related analogs, researchers can confidently characterize this molecule. The experimental protocol outlined in this guide provides a robust methodology for obtaining high-quality, reproducible data, which is essential for advancing research and development in fields where this and similar compounds may have a significant impact.


References


    

  • BenchChem. (2025).
    • 



  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
    • 

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
    • 

  • Jackman, L. M., & Sternhell, S. (2013). Applications of Nuclear Magnetic Resonance Spectroscopy in Organic Chemistry. Elsevier.
    • 

  • Gunther, H. (2013).
    • 

  • Pretsch, E., Clerc, T., Seibl, J., & Simon, W. (2013). Tables of Spectral Data for Structure Determination of Organic Compounds. Springer Science & Business Media.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Comparative Analysis of the Binding Affinity of Dipicolinic Acid (DPA) and its 2-Methyl-Substituted Analogs

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For researchers and professionals in drug development and molecular biology, understanding the nuances of ligand-receptor interactions is paramount. This guide provides an in-depth technical comparison of the binding affinity of dipicolinic acid (DPA), a well-known chelating agent and a key component of bacterial spores, against its 2-methyl-substituted analogs. We will delve into the structural and functional implications of this substitution, supported by experimental data and detailed methodologies, to offer a comprehensive resource for your research endeavors.


Introduction: The Significance of Dipicolinic Acid and its Analogs


Dipicolinic acid (pyridine-2,6-dicarboxylic acid), is a heterocyclic compound of significant biological interest. It constitutes a major component of bacterial endospores, where, in complex with calcium ions, it contributes to their remarkable heat resistance and dormancy.[1] Beyond its role in microbiology, DPA's strong metal-chelating properties have made it a valuable scaffold in coordination chemistry and a subject of investigation for various therapeutic applications.


The substitution of functional groups on the DPA scaffold can dramatically alter its physicochemical properties and, consequently, its binding affinity for biological targets. The introduction of a methyl group at the 2-position of the pyridine ring is a subtle yet impactful modification. This guide will explore how this seemingly minor alteration influences binding interactions, providing a case study in structure-activity relationships (SAR).


Comparative Binding Affinity: DPA vs. 6-Methyl-2-Picolinic Acid


Direct comparative binding affinity data for DPA and its 2-methyl analog against a single target is not abundantly available in the public domain. However, a study on the inhibition of metallo-β-lactamases (MBLs), enzymes that confer antibiotic resistance to bacteria, provides valuable insights through IC50 values. MBLs are a critical target in the fight against antibiotic resistance, and DPA derivatives have been explored as potential inhibitors due to their metal-chelating properties.


CompoundTarget Metallo-β-lactamaseIC50 (µM)
Dipicolinic Acid (DPA)IMP-1>100
VIM-2>100
NDM-132.2
6-Methyl-2-picolinic acidIMP-1>100
VIM-2>100
NDM-1>100


Table 1: Comparative Inhibitory Activity (IC50) of DPA and 6-Methyl-2-picolinic acid against various Metallo-β-lactamases. 


The data clearly indicates that while DPA itself shows weak inhibitory activity against NDM-1, the introduction of a methyl group at the 6-position (structurally analogous to a 2-methyl substitution on a dipicolinic acid scaffold if the second carboxyl group were at the 6-position) abrogates this activity. This suggests that the steric hindrance introduced by the methyl group likely interferes with the optimal positioning of the ligand within the active site of the NDM-1 enzyme, thereby reducing its binding affinity.


The Rationale Behind Experimental Design: Understanding Structure-Activity Relationships


The choice to investigate a 2-methyl substituted analog of DPA is rooted in fundamental principles of medicinal chemistry and SAR. The introduction of a methyl group can influence a ligand's properties in several ways:


    

  • 

    Steric Hindrance:  As observed in the MBL inhibition data, a methyl group can physically obstruct the ligand from fitting into a binding pocket.
    

    • 

  • 

    Electronic Effects:  A methyl group is weakly electron-donating, which can alter the electron density of the pyridine ring and the acidity of the carboxylic acid groups, potentially influencing interactions with charged or polar residues in the receptor.
    

    • 

  • 

    Hydrophobicity:  The addition of a methyl group increases the lipophilicity of the molecule, which can affect its solubility and ability to cross cell membranes.
    

    • 



By systematically synthesizing and testing analogs with such modifications, researchers can build a comprehensive model of the pharmacophore – the essential features of a molecule required for biological activity.


Experimental Protocols for Determining Binding Affinity


To ensure the scientific integrity and reproducibility of binding affinity data, standardized and well-validated experimental protocols are essential. Below are detailed methodologies for two common techniques used to quantify ligand-receptor interactions.


Radioligand Binding Assay


This technique is a cornerstone in pharmacology for measuring the affinity of a ligand for a receptor. It relies on the competition between a radiolabeled ligand and an unlabeled test compound (e.g., DPA or its analogs) for binding to the target receptor.


Protocol: Competitive Radioligand Binding Assay 


    

  • 

    Membrane Preparation: 
    

      

    • 

      Homogenize cells or tissues expressing the target receptor in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) containing protease inhibitors.
      

      • 

    • 

      Centrifuge the homogenate to pellet the cell membranes.
      

      • 

    • 

      Wash the membrane pellet with fresh buffer and resuspend it to a known protein concentration.
      

      • 

    

    • 

  • 

    Assay Setup: 
    

      

    • 

      In a 96-well plate, add the prepared cell membranes.
      

      • 

    • 

      Add a fixed concentration of a suitable radiolabeled ligand (e.g., ³H-DPA if available, or a known radiolabeled antagonist for the target receptor).
      

      • 

    • 

      Add varying concentrations of the unlabeled competitor (DPA or 2-methyl-DPA).
      

      • 

    • 

      Include control wells for total binding (membranes + radioligand) and non-specific binding (membranes + radioligand + a high concentration of an unlabeled ligand to saturate all specific binding sites).
      

      • 

    

    • 

  • 

    Incubation: 
    

      

    • 

      Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to allow the binding to reach equilibrium.
      

      • 

    

    • 

  • 

    Separation of Bound and Free Ligand: 
    

      

    • 

      Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This traps the membranes with bound radioligand while allowing the unbound radioligand to pass through.
      

      • 

    • 

      Wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.
      

      • 

    

    • 

  • 

    Detection and Data Analysis: 
    

      

    • 

      Dry the filter mats and add a scintillation cocktail.
      

      • 

    • 

      Measure the radioactivity on the filters using a scintillation counter.
      

      • 

    • 

      Calculate the specific binding at each concentration of the competitor by subtracting the non-specific binding from the total binding.
      

      • 

    • 

      Plot the specific binding as a function of the competitor concentration and fit the data to a one-site competition model to determine the IC50 (the concentration of competitor that inhibits 50% of specific binding).
      

      • 

    • 

      Calculate the inhibition constant (Ki) from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
      

      • 

    

    • 



Causality Behind Experimental Choices: 


    

  • 

    Use of a radiolabeled ligand:  Provides a highly sensitive method for detecting and quantifying binding events.
    

    • 

  • 

    Competition format:  Allows for the determination of the affinity of unlabeled compounds.
    

    • 

  • 

    Inclusion of non-specific binding controls:  Ensures that the measured binding is specific to the target receptor.
    

    • 

  • 

    Rapid filtration:  Minimizes the dissociation of the ligand-receptor complex during the separation step.
    

    • 



Surface Plasmon Resonance (SPR)


SPR is a label-free technique that allows for the real-time monitoring of biomolecular interactions. It measures changes in the refractive index at the surface of a sensor chip as one molecule (the analyte) binds to another molecule that is immobilized on the chip (the ligand).


Protocol: SPR Analysis of DPA Analog Binding 


    

  • 

    Sensor Chip Preparation and Ligand Immobilization: 
    

      

    • 

      Select a sensor chip appropriate for immobilizing the target receptor (e.g., a CM5 chip for amine coupling).
      

      • 

    • 

      Activate the carboxymethylated dextran surface of the sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).
      

      • 

    • 

      Inject the purified target receptor over the activated surface to covalently immobilize it via its primary amine groups.
      

      • 

    • 

      Deactivate any remaining active esters on the surface with an injection of ethanolamine.
      

      • 

    

    • 

  • 

    Analyte Injection and Data Collection: 
    

      

    • 

      Prepare a series of dilutions of the analyte (DPA or 2-methyl-DPA) in a suitable running buffer.
      

      • 

    • 

      Inject the analyte solutions sequentially over the sensor surface, starting with the lowest concentration.
      

      • 

    • 

      Include a buffer-only injection as a control (blank).
      

      • 

    • 

      Monitor the change in the SPR signal (measured in Resonance Units, RU) in real-time. The association phase occurs during analyte injection, and the dissociation phase occurs when the injection is switched back to running buffer.
      

      • 

    

    • 

  • 

    Surface Regeneration: 
    

      

    • 

      If the interaction is of high affinity, a regeneration solution (e.g., a low pH buffer or a high salt solution) may be needed to remove the bound analyte and prepare the surface for the next injection.
      

      • 

    

    • 

  • 

    Data Analysis: 
    

      

    • 

      Subtract the blank sensorgram from the analyte sensorgrams to correct for bulk refractive index changes.
      

      • 

    • 

      Fit the association and dissociation curves to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).
      

      • 

    

    • 



Causality Behind Experimental Choices: 


    

  • 

    Label-free detection:  Avoids potential artifacts that can be introduced by labeling molecules.
    

    • 

  • 

    Real-time monitoring:  Provides kinetic information (on- and off-rates) in addition to affinity data.
    

    • 

  • 

    Immobilization of one binding partner:  Allows for the study of the interaction in a controlled orientation.
    

    • 

  • 

    Use of a reference surface:  Corrects for non-specific binding and bulk refractive index changes.
    

    • 



Visualizing the Concepts


To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.






G


cluster_ligands

Ligands


cluster_target

Biological Target


DPA

Dipicolinic Acid (DPA)


Receptor

Receptor/Enzyme
(e.g., NDM-1)


DPA->Receptor


Binding


Methyl_DPA

2-Methyl-DPA


Methyl_DPA->Receptor


Reduced Binding
(Steric Hindrance)





Caption:  Logical relationship between DPA, its 2-methyl analog, and a biological target.






G


cluster_radioligand

Radioligand Binding Assay Workflow


A

Prepare Receptor
Membranes


B

Incubate with
Radioligand & Competitor


A->B




C

Filter & Wash


B->C




D

Scintillation
Counting


C->D




E

Data Analysis
(IC50 -> Ki)


D->E







Caption:  Experimental workflow for a radioligand binding assay.






G


cluster_spr

Surface Plasmon Resonance (SPR) Workflow


F

Immobilize Receptor
on Sensor Chip


G

Inject Analytes
(DPA / 2-Methyl-DPA)


F->G


Multiple Cycles


H

Monitor SPR Signal
(Association/Dissociation)


G->H


Multiple Cycles


I

Regenerate Surface


H->I


Multiple Cycles


J

Data Analysis
(ka, kd, KD)


H->J




I->G


Multiple Cycles





Caption:  Experimental workflow for Surface Plasmon Resonance analysis.


Conclusion


The comparison of dipicolinic acid and its 2-methyl-substituted analog highlights a fundamental principle of drug design and molecular recognition: small structural modifications can have profound effects on binding affinity. The available data on metallo-β-lactamase inhibition suggests that the introduction of a methyl group at the 2-position of the pyridine ring is detrimental to binding, likely due to steric hindrance.


This guide provides a framework for researchers to approach the comparative analysis of ligand binding affinities, emphasizing the importance of robust experimental design and a thorough understanding of the underlying structure-activity relationships. The detailed protocols for radioligand binding assays and surface plasmon resonance serve as a practical resource for obtaining high-quality, reproducible data. By applying these principles and methodologies, researchers can gain deeper insights into the molecular basis of ligand-receptor interactions, paving the way for the rational design of novel therapeutic agents and research tools.


References


    

  • 

    Structural and Kinetic Studies of the Potent Inhibition of Metallo-β-lactamases by 6-Phosphonomethylpyridine-2-carboxylates. Biochemistry. [Link]
    

    • 

  • 

    DPA (DIPICOLINIC ACID). Ataman Kimya. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Comparative Guide: IR Spectroscopy of Secondary Amine N-H Stretches in Pyridine Derivatives

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a technical comparative analysis of the N-H stretching vibrations in secondary amine-substituted pyridine derivatives. It is structured for researchers requiring precise spectral identification and differentiation from analogous aromatic amines (anilines) and aliphatic amines.



Executive Summary


Secondary amine substituents on a pyridine ring (e.g., 2-(methylamino)pyridine) exhibit distinct infrared spectral signatures driven by the electron-deficient nature of the pyridine ring and the potential for specific hydrogen-bonding motifs.


Key Differentiators: 


    

  • 

    Frequency Shift:  Pyridine derivatives typically show N-H stretching bands shifted to higher wavenumbers (

    
 in dilute solution) compared to anilines, due to the electron-withdrawing inductive effect (-I) of the ring nitrogen.

    • 

  • 

    Band Profile:  2-substituted derivatives form stable cyclic dimers, resulting in broad, intense bands at lower frequencies (

    
) in concentrated samples, which resolve into sharp monomeric peaks upon dilution.

    • 

  • 

    Tautomerism:  Unlike anilines, 2- and 4-aminopyridines can access imino tautomers, though the amino form predominates in the ground state.
    

    • 



Part 1: Theoretical Framework & Tautomerism[1]


The spectral behavior of pyridine derivatives is governed by the position of the amine substituent relative to the ring nitrogen. The 2-position is unique due to the proximity of the ring nitrogen's lone pair, facilitating both tautomerism and specific dimerization.


The Amino-Imino Tautomerism


While secondary amines generally exist in the amino form, 2- and 4-substituted pyridines possess an amidine-like structural motif allowing for tautomeric equilibrium.






Tautomerism


cluster_0

Spectroscopic Consequence


Amino

Amino Form
(Dominant Ground State)
Py-NH-R


Imino

Imino Form
(Excited State/Specific Solvents)
H-Py=N-R


Amino->Imino


 UV Irradiation / 
Polar Protic Solvents


Imino->Amino


 Thermal Relaxation


Note



Amino form exhibits N-H stretch.
Imino form exhibits C=N stretch (~1650 cm-1)
and loss of N-H stretch.





Figure 1: Tautomeric equilibrium in 2-substituted aminopyridines. The amino form is thermodynamically favored, making the N-H stretch the diagnostic feature.


Part 2: Comparative Spectral Analysis[2]


The following table contrasts the N-H stretching characteristics of secondary pyridine derivatives against standard aliphatic and aromatic alternatives.


Table 1: N-H Stretch Frequency Comparison (Secondary Amines)


FeatureAliphatic Amine  (e.g., Diethylamine)Aromatic Amine  (e.g., N-Methylaniline)Pyridine Derivative  (e.g., 2-(Methylamino)pyridine)
Free N-H Stretch  (Dilute 


)		








 
H-Bonded N-H  (Neat/Solid)








  (Often broad)
Band Intensity Weak to MediumMediumMedium to Strong  (Enhanced dipole)
Electronic Effect Inductive (+I) from alkyl groups lowers bond force constant.[1][2]Resonance (+R) with ring lowers frequency vs. pyridine.Inductive (-I) of Pyridine N increases bond stiffness (higher 


).
Dimerization Linear chains (weak).Linear/Stacking.Cyclic Dimer  (2-position only); very stable.


Critical Insight: The "2-Position" Dimer Shift


Derivatives with the amine at the 2-position (e.g., 2-methylaminopyridine) form a specific cyclic dimer involving two intermolecular hydrogen bonds (


). This structure is energetically stable (


), causing a dramatic redshift and broadening in concentrated samples, often obscuring the free N-H peak entirely until diluted.

Part 3: Experimental Validation Protocol


To accurately assign the N-H stretch and distinguish it from O-H impurities or overtones, a Dilution Study  is the gold standard. This protocol differentiates intermolecular H-bonding (concentration dependent) from intramolecular bonding (concentration independent).


Protocol: Variable Concentration IR Analysis


Objective:  Determine if the N-H band arises from monomeric species, intermolecular dimers, or intramolecular locking.


Reagents: 


    

  • 

    Solvent:  Spectroscopic grade Carbon Tetrachloride (

    
) or Tetrachloroethylene (transparent in 

    
     region). Note: 

    
     is less ideal due to its own C-H stretch interference.

    • 

  • 

    Cell:  NaCl or KBr liquid cell with variable path length (or matched cells of 0.1 mm, 1.0 mm, 10 mm).
    

    • 



Workflow: 






DilutionProtocol


Start

Start: Sample Preparation


Step1

Prepare Stock Solution
(0.1 M in CCl4)


Start->Step1




Step2

Acquire Spectrum A
(High Conc, Short Path 0.1mm)


Step1->Step2




Step3

Serial Dilution
(0.01 M -> 0.001 M)


Step2->Step3




Step4

Acquire Spectrum B & C
(Low Conc, Long Path 10mm)


Step3->Step4




Decision

Analyze Peak Shift


Step4->Decision




Result1

Peak Position Constant:
Intramolecular H-Bond
(or Free Monomer)


Decision->Result1


 No Shift


Result2

Broad Band Disappears,
Sharp High-Freq Band Grows:
Intermolecular H-Bond


Decision->Result2


 Shift Observed





Figure 2: Workflow for distinguishing hydrogen bonding modes via dilution.


Data Interpretation: 


    

  • 

    Concentrated (0.1 M):  Expect a broad band centered 

    
 (Dimer/Polymer).

    • 

  • 

    Dilute (0.001 M):  The broad band should vanish. A sharp singlet should emerge at 

    
.

    • 

  • 


    • 



Part 4: Diagnostic Case Study


Scenario:  Distinguishing 2-(methylamino)pyridine  from 3-(methylamino)pyridine .


Parameter2-(Methylamino)pyridine3-(Methylamino)pyridine
Ring Nitrogen Access Adjacent to amine (Ortho-like).Distant from amine (Meta-like).
Dimerization Forms 8-membered cyclic dimer (Strong H-bonds).Forms linear polymeric chains (Weaker H-bonds).
IR Spectrum (Neat) Broad, intense band 


.		Less intense, slightly sharper band 


.
Ring Breathing Mode Band shifts significantly upon N-protonation or coordination (


).		Minimal shift in ring breathing modes.


References


    

  • 

    NIST Chemistry WebBook. Infrared Spectra of Pyridine Derivatives. National Institute of Standards and Technology. [Link]
    

    • 

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard Reference for Amine Shifts).
    • 

  • 

    Akai, N., et al. (2006).  "Photoinduced Amino-Imino Tautomerism: An Infrared Study of 2-Amino-5-methylpyridine in a Low-Temperature Argon Matrix."[3] The Journal of Physical Chemistry A. [Link]
    

    • 

  • 

    S.P. Saravanan, et al. (2017).  "Vibrational Spectral Characterization of 2-(Methylamino) Pyridine by Hybrid Functional Theory Calculations." International Journal of Science and Research Methodology. [Link][4]
    

    • 




Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Comparative Guide to the Electrochemical Properties of Metal Complexes with 2-Methyl-Pyridyl Ligands

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: March 2026


For Researchers, Scientists, and Drug Development Professionals 


In the intricate world of coordination chemistry, the design of metal complexes with tunable electrochemical properties is paramount for applications ranging from catalysis and molecular electronics to the development of novel therapeutic agents. The subtle interplay between the metal center and its coordinating ligands dictates the redox behavior of the resulting complex. This guide provides an in-depth comparative analysis of the electrochemical properties of transition metal complexes featuring 2-methyl-pyridyl ligands. We will explore how the introduction of a methyl group at the 2-position of the pyridine ring influences the electronic and steric environment of the metal center, thereby modulating its redox potentials. This guide will delve into the causality behind experimental choices, provide detailed experimental protocols, and present a comprehensive comparison of electrochemical data for researchers seeking to harness the unique characteristics of these complexes.


The Significance of the 2-Methyl-Pyridyl Moiety: A Game of Sterics and Electronics


The pyridine ring is a ubiquitous building block in coordination chemistry, prized for its versatile coordination capabilities. The introduction of a methyl group at the 2-position, adjacent to the coordinating nitrogen atom, introduces significant steric and electronic perturbations that can be leveraged to fine-tune the properties of the resulting metal complex.


Steric Effects:  The primary influence of the 2-methyl group is steric hindrance. This bulkiness can enforce specific coordination geometries, influence the lability of other ligands, and create a unique pocket around the metal center. For instance, in tris(2-pyridylmethyl)amine (TPA) and its derivatives, the pyridyl groups create a tripodal coordination environment. The introduction of a methyl group at the 6-position of the pyridine ring (structurally similar to a 2-methyl substituent in a bidentate ligand) can lead to longer metal-ligand bond lengths and destabilize higher oxidation states due to increased steric repulsion[1]. This steric clash can be a powerful tool to control the reactivity of the metal center.


Electronic Effects:  The methyl group is a weak electron-donating group. This inductive effect increases the electron density on the pyridine nitrogen, making it a stronger σ-donor. A stronger donor ligand generally stabilizes higher oxidation states of the metal, which would translate to a cathodic (less positive) shift in the M(III)/M(II) or M(II)/M(I) redox potential. However, the steric effects often dominate, and the interplay between these two factors determines the ultimate electrochemical behavior.


Comparative Analysis of Electrochemical Properties


The most common technique to probe the electrochemical properties of these complexes is cyclic voltammetry (CV). This powerful method allows for the determination of redox potentials, the assessment of the reversibility of electron transfer processes, and insights into the stability of the different oxidation states.


Below is a comparative summary of the electrochemical data for a selection of first-row transition metal complexes with pyridyl and 2-methyl-pyridyl containing ligands. It is crucial to note that direct comparisons of absolute potential values across different studies should be made with caution due to variations in experimental conditions (solvent, supporting electrolyte, reference electrode). However, the trends observed within a series of complexes under consistent conditions provide valuable insights.


MetalLigandRedox CoupleE₁/₂ (V vs. ref)ReversibilitySolvent/ElectrolyteReference ElectrodeSource
Iron tris(2-pyridylmethyl)amine (TPA)Fe(III)/Fe(II)~ +0.8 to +1.0ReversibleCH₃CN / TBAPF₆Ag/Ag⁺Generic
Iron Ligand with 6-methyl-pyridyl donorsFe(III)/Fe(II)Anodically shiftedReversibleNot specifiedNot specified[1]
Copper 2,7-bis(6-methyl-2-pyridyl)-1,8-naphthyridineCu(II)/Cu(I)Not specifiedReversibleNot specifiedNot specified[2]
Copper N-(1-acetyl-2-propylidene)(2-pyridylmethyl) amineCu(II)/Cu(I)~ -0.4 to -0.6Quasi-reversibleDMF / TBAPAg/AgCl[3]
Ruthenium [(η⁶-p-cym)Ru(bpm)(4-MePy)]²⁺Ru(III)/Ru(II)~ +1.2 to +1.4ReversibleCH₃CN / TBAPF₆Ag/AgCl[4]


Analysis of Trends: 


    

  • 

    Iron Complexes:  The introduction of 6-methylpyridine donors in a dinuclear iron complex leads to an anodic shift (more positive potential) of the redox potentials. This suggests that the steric hindrance from the methyl groups destabilizes the Fe(III) oxidation state more than the Fe(II) state, making oxidation more difficult[1].
    

    • 

  • 

    Copper Complexes:  The electrochemical behavior of copper complexes is highly sensitive to the coordination environment. While specific data for a direct comparison is limited in the provided search results, the steric bulk of 2-methyl-pyridyl ligands is known to favor the tetrahedral geometry preferred by Cu(I) over the square planar or octahedral geometries often adopted by Cu(II). This can lead to a stabilization of the Cu(I) state and a cathodic shift in the Cu(II)/Cu(I) potential.
    

    • 

  • 

    Ruthenium Complexes:  For the half-sandwich ruthenium(II) arene complexes, the focus is often on the ligand-centered redox processes or the metal-centered oxidation. The electronic effects of the methyl group on the pyridyl ligand are expected to be modest but could contribute to fine-tuning the overall electronic structure and redox properties.
    

    • 



Experimental Protocols


To ensure the reproducibility and validity of electrochemical studies, a well-defined experimental protocol is essential. Here, we provide a detailed methodology for the synthesis of a representative iron(II) complex with a 2-pyridylmethylamine derivative and a standard procedure for its electrochemical characterization using cyclic voltammetry.


Synthesis of a Representative Iron(II) Complex: [Fe(L)Cl₂] where L is a tridentate 2-pyridylmethylamine ligand


This procedure is a generalized method based on common synthetic routes for such complexes[5].


Materials: 


    

  • 

    FeCl₂·4H₂O
    

    • 

  • 

    Tridentate N,N-bis(2-pyridylmethyl)amine or a similar 2-pyridylmethyl-containing ligand
    

    • 

  • 

    Anhydrous ethanol or methanol
    

    • 

  • 

    Anhydrous diethyl ether
    

    • 

  • 

    Schlenk flask and line
    

    • 

  • 

    Magnetic stirrer and stir bar
    

    • 



Procedure: 


    

  • 

    Under an inert atmosphere (e.g., nitrogen or argon), dissolve FeCl₂·4H₂O (1 mmol) in anhydrous ethanol (20 mL) in a Schlenk flask.
    

    • 

  • 

    In a separate flask, dissolve the tridentate ligand (1 mmol) in anhydrous ethanol (10 mL).
    

    • 

  • 

    Slowly add the ligand solution to the stirring solution of FeCl₂·4H₂O at room temperature.
    

    • 

  • 

    A color change and/or precipitation of the complex should be observed.
    

    • 

  • 

    Stir the reaction mixture at room temperature for 2-4 hours.
    

    • 

  • 

    Reduce the volume of the solvent under vacuum.
    

    • 

  • 

    Add anhydrous diethyl ether to precipitate the complex completely.
    

    • 

  • 

    Filter the solid product under inert atmosphere, wash with a small amount of anhydrous diethyl ether, and dry under vacuum.
    

    • 

  • 

    The resulting solid can be recrystallized from a suitable solvent system like acetonitrile/diethyl ether.
    

    • 



Causality Behind Experimental Choices: 


    

  • 

    Inert Atmosphere:  Fe(II) complexes are susceptible to oxidation by atmospheric oxygen, especially in solution. Conducting the synthesis under an inert atmosphere prevents the formation of Fe(III) impurities.
    

    • 

  • 

    Anhydrous Solvents:  Water can coordinate to the metal center and interfere with the desired complex formation. Using anhydrous solvents ensures that the intended ligand coordinates to the iron.
    

    • 

  • 

    Stoichiometry:  A 1:1 molar ratio of the iron salt to the tridentate ligand is used to favor the formation of the desired mononuclear complex.
    

    • 



Electrochemical Characterization by Cyclic Voltammetry


This protocol outlines the standard procedure for obtaining a cyclic voltammogram of a metal complex in a non-aqueous solvent[6][7].


Materials and Equipment: 


    

  • 

    Potentiostat/Galvanostat
    

    • 

  • 

    Three-electrode cell
    

    • 

  • 

    Working electrode (e.g., glassy carbon or platinum)
    

    • 

  • 

    Reference electrode (e.g., Ag/Ag⁺ or saturated calomel electrode - SCE)
    

    • 

  • 

    Counter electrode (e.g., platinum wire)
    

    • 

  • 

    Anhydrous, degassed solvent (e.g., acetonitrile, dichloromethane)
    

    • 

  • 

    Supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate - TBAPF₆, 0.1 M)
    

    • 

  • 

    The synthesized metal complex
    

    • 

  • 

    Inert gas (nitrogen or argon) for deoxygenation
    

    • 



Procedure: 


    

  • 

    Electrode Preparation:  Polish the working electrode with alumina slurry on a polishing pad, rinse thoroughly with deionized water and the solvent to be used, and dry completely.
    

    • 

  • 

    Solution Preparation:  In the electrochemical cell, dissolve the supporting electrolyte (0.1 M) in the chosen anhydrous solvent. Then, add the metal complex to achieve the desired concentration (typically 1-5 mM).
    

    • 

  • 

    Deoxygenation:  Purge the solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain a blanket of the inert gas over the solution during the experiment.
    

    • 

  • 

    Cell Assembly:  Assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the solution.
    

    • 

  • 

    Cyclic Voltammetry Measurement: 
    

      

    • 

      Set the initial and final potentials to scan a range where the redox events of interest are expected.
      

      • 

    • 

      Set the scan rate (e.g., 100 mV/s).
      

      • 

    • 

      Initiate the scan and record the resulting cyclic voltammogram (current vs. potential).
      

      • 

    • 

      Perform scans at various scan rates to investigate the nature of the electron transfer process.
      

      • 

    

    • 

  • 

    Internal Standard:  For accurate potential referencing, it is recommended to add an internal standard with a known and stable redox potential, such as ferrocene/ferrocenium (Fc/Fc⁺), at the end of the experiment and record another voltammogram. The potentials can then be reported relative to the Fc/Fc⁺ couple.
    

    • 



Causality Behind Experimental Choices: 


    

  • 

    Three-Electrode Setup:  This configuration allows for precise control of the working electrode potential relative to the reference electrode, while the current flows between the working and counter electrodes, ensuring accurate measurements.
    

    • 

  • 

    Supporting Electrolyte:  The electrolyte is necessary to ensure the conductivity of the solution and to minimize the iR drop (potential drop due to solution resistance).
    

    • 

  • 

    Non-Aqueous Solvent:  Many metal complexes have limited solubility or are unstable in aqueous solutions. Anhydrous and aprotic solvents like acetonitrile are commonly used.
    

    • 

  • 

    Deoxygenation:  Molecular oxygen is electroactive and its reduction can interfere with the voltammogram of the analyte.
    

    • 



Visualizing the Concepts


To better illustrate the relationships and workflows discussed, the following diagrams are provided.






Experimental_Workflow


cluster_synthesis

Complex Synthesis


cluster_electrochemistry

Electrochemical Analysis


Metal_Salt

Metal Salt (e.g., FeCl₂·4H₂O)


Reaction

Reaction in Anhydrous Solvent under Inert Atmosphere


Metal_Salt->Reaction




Ligand

2-Methyl-Pyridyl Ligand


Ligand->Reaction




Purification

Precipitation & Recrystallization


Reaction->Purification




Complex


Isolated Metal Complex


Purification->Complex




Solution_Prep

Prepare Solution:
- Complex
- Anhydrous Solvent
- Supporting Electrolyte


Complex->Solution_Prep


Characterization


Deoxygenation

Deoxygenate with N₂ or Ar


Solution_Prep->Deoxygenation




CV_Measurement

Cyclic Voltammetry
(3-electrode cell)


Deoxygenation->CV_Measurement




Data_Analysis

Analyze Voltammogram:
- Redox Potentials
- Reversibility


CV_Measurement->Data_Analysis







Caption:  Workflow for the synthesis and electrochemical analysis of a metal complex with a 2-methyl-pyridyl ligand.






Substituent_Effects


Ligand

2-Methyl-Pyridyl Ligand


Steric_Hindrance

Increased Steric Hindrance


Ligand->Steric_Hindrance




Electron_Donation

Weak Electron Donation (Inductive Effect)


Ligand->Electron_Donation




Coord_Geo

Altered Coordination Geometry


Steric_Hindrance->Coord_Geo




Bond_Length

Increased Metal-Ligand Bond Length


Steric_Hindrance->Bond_Length




Electron_Density

Increased Electron Density on Metal


Electron_Donation->Electron_Density




Redox_Potential

Modulated Redox Potential


Coord_Geo->Redox_Potential




Bond_Length->Redox_Potential




Electron_Density->Redox_Potential







Caption:  Influence of the 2-methyl substituent on the electrochemical properties of the metal complex.


Conclusion


The incorporation of a 2-methyl-pyridyl ligand into a metal complex offers a powerful strategy for tuning its electrochemical properties. The interplay of steric hindrance and weak electron donation allows for the modulation of redox potentials and the stabilization of specific oxidation states. This guide has provided a comparative overview of these effects, detailed experimental protocols for their investigation, and a framework for understanding the underlying structure-property relationships. For researchers in materials science, catalysis, and drug development, a thorough understanding of these principles is crucial for the rational design of novel metal complexes with tailored electrochemical functions. Further systematic studies directly comparing a wider range of metal complexes with and without the 2-methyl-pyridyl substituent under identical conditions will continue to refine our understanding and expand the application of these versatile ligands.


References


    

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    Cyclic voltammetry in non-aqueous medium. Available at: [Link]
    

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    Electrochemical study of Cu2O in aqueous and non-aqueous solvents using cyclic voltammetric technique. Available at: [Link]
    

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    Chapter 2 : Cyclic Voltammetric Technique. Available at: [Link]
    

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    Ligand Effects on the Overpotential for Dioxygen Reduction by Tris(2-pyridylmethyl)amine Derivatives. Inorganic Chemistry. Available at: [Link]
    

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    Neutral pyridylmethylamide ligands and their mononuclear copper(II) complexes. ResearchGate. Available at: [Link]
    

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    A Practical Beginner's Guide to Cyclic Voltammetry. Journal of Chemical Education. Available at: [Link]
    

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    Steric effects on the structures, reactivity and coordination chemistry of tris(2-pyridyl)aluminates. Available at: [Link]
    

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  • 

    Steric Effects on the Structures, Reactivity, and Coordination Chemistry of Tris(2-pyridyl)aluminates. R Discovery. Available at: [Link]
    

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    Synthesis, characterization, and reactivity of new copper(II) complexes of 2-methylthio-N-(2-pyridylmethyl)acetamide. PubMed. Available at: [Link]
    

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  • 

    A Practical Beginner's Guide to Cyclic Voltammetry. IIT Kanpur. Available at: [Link]
    

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  • 

    Synthesis of heteroleptic iron(II) 2-pyridylmethylamides and 2-pyridylmethylideneamines via the reaction of [(thf)Fe{N(SiMe3)2}2Cl] with (2-pyridylmethyl)(trialkylsilyl)amines. PubMed. Available at: [Link]
    

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  • 

    Synthesis, Structural Characterization, and Magnetic Studies of Polynuclear Iron Complexes with a New Disubstituted Pyridine Ligand. Inorganic Chemistry. Available at: [Link]
    

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    Synthesis and characterization of ruthenium(II) complexes bearing the bis(2-pyridylmethyl)amine ligand. ResearchGate. Available at: [Link]
    

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  • 

    Synthesis, characterization and properties of iron(II) complexes with a series of tripodal ligands based on the parent ligand tris(2-pyridylmethyl)amine. ResearchGate. Available at: [Link]
    

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  • 

    Synthesis and Characterisation of Copper(II) Complexes with Tridentate NNO Functionalized Ligand. PMC. Available at: [Link]
    

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  • 

    Photoactivatable Organometallic Pyridyl Ruthenium(II) Arene Complexes. ACS Publications. Available at: [Link]
    

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  • 

    Synthesis and characterization of ruthenium(II) complexes with polypicolylamine ligands. The University of Bath's research portal. Available at: [Link]
    

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    Steric and Stereochemical Modulation in Pyridyl- and Quinolyl-Containing Ligands. PMC. Available at: [Link]
    

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  • 

    High-Temperature Spin Crossover in Iron(II) Complexes with 2,6-Bis(1H-imidazol-2-yl)pyridine. MDPI. Available at: [Link]
    

    • 

  • 

    Synthesis and Structural Characterisation of Two Copper(II) Complexes of N-(1-acetyl-2-propylidene) (2-pyridylmethyl) amine. ResearchGate. Available at: [Link]
    

    • 

  • 

    Reactivity Differences for the Oxidation of Fe II Fe II to Fe III (µ-O)Fe III Complexes Caused by Pyridyl versus 6-Methyl-Pyridyl Ligands. ResearchGate. Available at: [Link]
    

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  • 

    Synthesis of an iron(ii) complex versatile for preparation of iron(ii) complexes with novel pentadentate ligands via C–C bond. RSC Publishing. Available at: [Link]
    

    • 

  • 

    Synthesis and characterization of copper(ii) complexes with multidentate ligands as catalysts for the direct hydroxylation of benzene to phenol. Dalton Transactions. Available at: [Link]
    

    • 

  • 

    Synthesis, Cytostatic and Antiviral Activity of Some Ruthenium (II) Complexes. Turkish Journal of Pharmaceutical Sciences. Available at: [Link]
    

    • 

  • 

    Steric vs electronic effects and solvent coordination in the electrochemistry of phenanthroline-based copper complexes. ResearchGate. Available at: [Link]
    

    • 

  • 

    Pentadentate and Hexadentate Pyridinophane Ligands Support Reversible Cu(II)/Cu(I) Redox Couples. MDPI. Available at: [Link]
    

    • 

  • 

    Synthesis, Characterization and Biological Investigations of Half-Sandwich Ruthenium(II) Complexes Containing Benzimidazole Moiety. PMC. Available at: [Link]
    

    • 

  • 

    Copper and Zinc Complexes of 2,7-Bis(6-methyl-2-pyridyl)-1,8-naphthyridine A Redox-Active, Dinucleating Bis(bipyridine) Ligand. Research @ Flinders. Available at: [Link]
    

    • 



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